Navigating the Landscape of Functionalized Vinylimidazoles: A Technical Guide to 1-Vinylimidazole for Advanced Applications
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals In the dynamic fields of materials science and drug delivery, functionalized imidazoles serve as critical building blocks for innova...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals
In the dynamic fields of materials science and drug delivery, functionalized imidazoles serve as critical building blocks for innovative polymers and active pharmaceutical ingredients. While the specific compound 1-(methoxymethyl)-5-vinyl-1H-imidazole remains a niche molecule with limited publicly available data, a comprehensive understanding of its core structure—the vinylimidazole moiety—is paramount. This guide, therefore, focuses on the well-characterized and commercially significant analogue, 1-Vinylimidazole (CAS No. 1072-63-5) . By exploring the synthesis, properties, and applications of this foundational compound, we can establish a robust framework for predicting the behavior and utility of more complex derivatives.
This document will provide an in-depth analysis of 1-vinylimidazole, from its fundamental physical and chemical properties to detailed experimental protocols for its polymerization. We will delve into the causality behind experimental choices, ensuring a deep, practical understanding for researchers and developers.
Core Compound Analysis: 1-Vinylimidazole
1-Vinylimidazole (1-ethenyl-1H-imidazole) is a versatile monomer that combines the reactivity of a vinyl group with the unique chemical characteristics of the imidazole ring. This combination makes it a valuable component in the synthesis of a wide array of functional polymers with applications ranging from biomedical devices to industrial coatings.[1]
Physical and Chemical Properties
The physical properties of 1-vinylimidazole are summarized in the table below. These properties are crucial for its handling, storage, and use in various chemical reactions.
Note: Data is for the standard state at 25 °C and 100 kPa unless otherwise noted.[1]
The imidazole ring imparts a slightly alkaline nature to the molecule and provides a site for coordination with metal ions.[2] The vinyl group is susceptible to free-radical polymerization, a key feature in the production of poly(1-vinylimidazole) and its copolymers.[1][3]
Experimental Protocols: Synthesis and Polymerization
A thorough understanding of the synthesis and polymerization of vinylimidazoles is essential for their effective application. The following sections provide detailed methodologies for these processes.
Synthesis of 1-Vinylimidazole
The industrial synthesis of 1-vinylimidazole was pioneered by Walter Reppe.[1] A common laboratory-scale synthesis involves the reaction of imidazole with 1,2-dichloroethane in a two-phase system, followed by dehydrochlorination.[1]
Diagram of a Typical Experimental Workflow for 1-Vinylimidazole Synthesis:
Caption: Workflow for the synthesis of 1-vinylimidazole.
Free-Radical Polymerization of 1-Vinylimidazole
Poly(1-vinylimidazole) (PVIm) is a water-soluble polymer with a range of applications, including as a carrier for DNA in gene therapy and for the removal of metal ions from aqueous solutions.[2][4] The following protocol describes a typical free-radical polymerization of 1-vinylimidazole.
Step-by-Step Protocol:
Monomer and Solvent Preparation: In a reaction vessel, dissolve 1-vinylimidazole (e.g., 30 mmol) in a suitable solvent such as methanol (e.g., 30 mL).[2] The choice of solvent is critical as it affects the solubility of both the monomer and the resulting polymer.
Initiator Addition: Add a free-radical initiator, such as Azobisisobutyronitrile (AIBN), to the solution (e.g., 2 wt %).[2] AIBN is a common choice due to its predictable decomposition kinetics.
Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to remove oxygen, which can inhibit free-radical polymerization.
Reaction Conditions: Heat the reaction mixture to a temperature that facilitates the decomposition of the initiator (typically 60-80 °C for AIBN) and maintain this temperature for a specified period (e.g., 24 hours).
Polymer Precipitation and Purification: After the reaction is complete, precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., diethyl ether). The purified polymer can then be collected by filtration and dried under vacuum.
Diagram of the Free-Radical Polymerization Workflow:
Caption: Workflow for the free-radical polymerization of 1-vinylimidazole.
While detailed experimental data for 1-(methoxymethyl)-5-vinyl-1H-imidazole is scarce, information on its non-vinylated counterpart, 1-(Methoxymethyl)-1H-imidazole , is available and provides valuable insights.
The presence of the methoxymethyl group at the N1 position of the imidazole ring will influence the electronic properties and steric hindrance of the molecule compared to 1-vinylimidazole. The introduction of a vinyl group at the C5 position would create a monomer with different reactivity and potential for creating polymers with unique side-chain functionalities.
Conclusion and Future Outlook
1-Vinylimidazole serves as a foundational molecule for a diverse range of polymeric materials. Its well-documented physical properties and polymerization behavior provide a strong basis for researchers exploring more complex derivatives like 1-(methoxymethyl)-5-vinyl-1H-imidazole. The synthetic and polymerization protocols detailed in this guide offer a practical starting point for the development of novel functional polymers. As the demand for advanced materials in medicine and technology continues to grow, the exploration of functionalized vinylimidazoles will undoubtedly lead to exciting new discoveries and applications.
European Chemicals Agency (ECHA). 1-(methoxymethyl)-1H-imidazole. [Link]
Wang, Y., et al. (2011). Preparation of Poly(1-vinylimidazole)-Grafted Magnetic Nanoparticles and Their Application for Removal of Metal Ions. Industrial & Engineering Chemistry Research.
Savin, D. A., et al. (2004). Global Solution Properties of Poly(N-vinylimidazole) in Ethanol.
Heo, J., et al. (2014). Synthesis of aminated poly(1-vinylimidazole) for a new pH-sensitive DNA carrier. Journal of Controlled Release.
Synthesis Pathway for 1-(Methoxymethyl)-5-vinyl-1H-imidazole: A Regioselective C2-Blocking Strategy
Strategic Rationale & Retrosynthetic Analysis 1-(Methoxymethyl)-5-vinyl-1H-imidazole is a highly specialized, high-value heterocyclic building block utilized extensively as a pharmaceutical intermediate (particularly in...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Rationale & Retrosynthetic Analysis
1-(Methoxymethyl)-5-vinyl-1H-imidazole is a highly specialized, high-value heterocyclic building block utilized extensively as a pharmaceutical intermediate (particularly in the synthesis of kinase inhibitors) and as a functional monomer in advanced polymer science[1].
The primary challenge in synthesizing 1,5-disubstituted imidazoles lies in the tautomeric nature of the parent 1H-imidazole ring. Direct N-alkylation or N-protection of 4(5)-substituted imidazoles (such as 4(5)-vinylimidazole or 4(5)-imidazolecarboxaldehyde) inevitably yields an inseparable mixture of 1,4- and 1,5-regioisomers, with the 1,4-isomer typically dominating due to steric hindrance.
To bypass this limitation and achieve absolute regiocontrol, this technical guide employs a C2-blocking strategy combined with Directed ortho-Lithiation (DoL) . As documented in the 2, the amphoteric nature of the imidazole ring makes the C2 proton the most acidic (pKa ~33)[2]. By installing a methoxymethyl (MOM) protecting group at N1, we enable directed lithiation. However, because C2 deprotonation is kinetically favored, we must first block the C2 position with a transient trimethylsilyl (TMS) group. Once C2 is blocked, subsequent lithiation is directed exclusively to the C5 position[3].
Figure 1: Five-step synthetic workflow for 1-MOM-5-vinylimidazole via C2-blocking.
Mechanistic Causality: The C2-Blocking Strategy
The N-protecting group plays a dual role: it prevents N-H deprotonation and acts as a directing group. The MOM group's ether oxygen coordinates with the lithium cation of n-butyllithium (n-BuLi), bringing the strong base into close proximity to the adjacent carbon. While N-protected imidazoles typically undergo lithiation at C2, blocking this site forces the directed lithiation to occur at C5[4].
Figure 2: Mechanistic pathway of directed ortho-lithiation (DoL) at the C5 position.
To ensure trustworthiness and reproducibility, each step below is designed as a self-validating system, complete with diagnostic markers to verify success before proceeding to the next synthetic stage.
Step 1: N-Methoxymethylation of 1H-Imidazole
Objective: Install the MOM directing/protecting group.
Reaction: Dissolve 1H-imidazole (1.0 equiv, 100 mmol) and N,N-diisopropylethylamine (DIPEA) (1.5 equiv, 150 mmol) in anhydrous dichloromethane (DCM, 200 mL) under an argon atmosphere.
Addition: Cool the solution to 0 °C. Add chloromethyl methyl ether (MOM-Cl) (1.1 equiv, 110 mmol) dropwise over 30 minutes to control the exothermic reaction.
Workup: Allow the reaction to warm to room temperature and stir for 4 hours. Quench with saturated aqueous NaHCO₃, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Validation Check: ¹H NMR (CDCl₃) must show a sharp singlet at ~5.30 ppm (2H, N-CH₂-O) and a singlet at ~3.35 ppm (3H, O-CH₃).
Step 2: C2-Lithiation and TMS Blocking
Objective: Temporarily block the highly acidic C2 position.
Lithiation: Dissolve 1-MOM-1H-imidazole (1.0 equiv, 80 mmol) in anhydrous THF (150 mL) under argon. Cool strictly to -78 °C using a dry ice/acetone bath. Add n-BuLi (2.5 M in hexanes, 1.05 equiv, 84 mmol) dropwise. Stir for 45 minutes at -78 °C.
Quenching: Add chlorotrimethylsilane (TMS-Cl) (1.2 equiv, 96 mmol) dropwise. Stir for 1 hour at -78 °C, then allow to warm to room temperature over 2 hours.
Workup: Quench with water, extract with ethyl acetate (EtOAc), wash with brine, dry, and concentrate.
Validation Check: ¹H NMR (CDCl₃) must show a strong singlet at ~0.35 ppm (9H, Si(CH₃)₃) and the complete disappearance of the C2-H proton signal typically found at ~7.8 ppm.
Step 3: C5-Lithiation and Formylation
Objective: Regioselectively install the aldehyde precursor at C5.
Lithiation: Dissolve 1-MOM-2-TMS-imidazole (1.0 equiv, 60 mmol) in anhydrous THF (120 mL) under argon. Cool to -78 °C. Add n-BuLi (2.5 M in hexanes, 1.1 equiv, 66 mmol) dropwise. The MOM group directs the lithium to C5[3]. Stir for 1 hour.
Electrophilic Addition: Add anhydrous N,N-dimethylformamide (DMF) (1.5 equiv, 90 mmol) dropwise. Stir at -78 °C for 2 hours, then warm to room temperature.
Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry, and purify via short-plug silica gel chromatography.
Validation Check: ¹H NMR (CDCl₃) must reveal a distinct aldehyde proton singlet at ~9.80 ppm (1H, CHO) and the disappearance of the C5-H signal (~7.1 ppm).
Step 4: C2-Deprotection
Objective: Remove the transient TMS block.
Reaction: Dissolve the C5-formylated intermediate (1.0 equiv, 40 mmol) in THF (80 mL). Add tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 equiv, 48 mmol) at room temperature.
Workup: Stir for 2 hours. The fluoride ion selectively cleaves the Si-C bond without affecting the MOM ether or the aldehyde. Concentrate the mixture, dilute with water, extract with DCM, and purify via column chromatography.
Validation Check: ¹H NMR (CDCl₃) must show the reappearance of the C2-H proton at ~7.95 ppm and the complete absence of the TMS signal at ~0.35 ppm.
Step 5: Wittig Olefination
Objective: Convert the C5-aldehyde to the target C5-vinyl group.
Ylide Formation: Suspend methyltriphenylphosphonium bromide (Ph₃PCH₃Br) (1.5 equiv, 45 mmol) in anhydrous THF (100 mL) under argon. Cool to 0 °C. Add potassium tert-butoxide (KOtBu) (1.4 equiv, 42 mmol). Stir for 30 minutes until a bright yellow ylide solution forms.
Reaction: Add a solution of 1-MOM-5-imidazolecarboxaldehyde (1.0 equiv, 30 mmol) in THF (20 mL) dropwise. Allow the mixture to warm to room temperature and stir for 4 hours.
Workup: Quench with water, extract with diethyl ether (to precipitate triphenylphosphine oxide), filter, concentrate, and purify via silica gel chromatography (eluent: Hexanes/EtOAc).
Validation Check: ¹H NMR (CDCl₃) must show the disappearance of the aldehyde peak (9.80 ppm) and the appearance of characteristic terminal vinyl splitting patterns: a doublet of doublets at ~6.70 ppm (1H, -CH=), a doublet at ~5.80 ppm (1H, trans =CH₂), and a doublet at ~5.30 ppm (1H, cis =CH₂).
Quantitative Data & Validation Metrics
The following table summarizes the expected quantitative outcomes and critical self-validation markers for each step of the synthesis.
Step
Transformation
Reagents / Conditions
Expected Yield
Key Diagnostic NMR Marker (CDCl₃)
1
N-Protection
MOM-Cl, DIPEA, DCM, 0 °C to rt
88 - 92%
Appearance of N-CH₂-O singlet at ~5.30 ppm
2
C2-Blocking
n-BuLi, TMS-Cl, THF, -78 °C
82 - 86%
Disappearance of C2-H (~7.8 ppm); TMS singlet at ~0.35 ppm
3
C5-Formylation
n-BuLi, DMF, THF, -78 °C
75 - 80%
Appearance of CHO singlet at ~9.80 ppm; Loss of C5-H (~7.1 ppm)
4
C2-Deprotection
TBAF, THF, rt
90 - 95%
Reappearance of C2-H (~7.95 ppm); Loss of TMS singlet
5
Wittig Olefination
Ph₃PCH₃Br, KOtBu, THF, 0 °C to rt
70 - 75%
Loss of CHO (~9.80 ppm); Vinyl protons at ~6.70, 5.80, 5.30 ppm
References
ChemicalRoot.1H-Imidazole,4-Ethenyl-1-(Methoxymethyl)-(9Ci) - Product Specifications and Applications.
Thieme Science of Synthesis.Product Class 3: Imidazoles - Resonance Structures and Reactivity.
Structural Elucidation and NMR Spectral Analysis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole: A Technical Guide
Executive Summary In advanced organic synthesis and drug development, functionalized vinylimidazoles serve as critical building blocks for constructing complex molecular architectures, including kinase inhibitors and Sel...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In advanced organic synthesis and drug development, functionalized vinylimidazoles serve as critical building blocks for constructing complex molecular architectures, including kinase inhibitors and Selective Estrogen Receptor Degraders (SERDs)[1][2]. 1-(Methoxymethyl)-5-vinyl-1H-imidazole (often abbreviated as 1-MOM-5-vinylimidazole) is a highly specialized intermediate. The methoxymethyl (MOM) protecting group is strategically employed not only to protect the N1 position but also to direct regioselective metalation and cross-coupling reactions.
As a Senior Application Scientist, differentiating the 5-vinyl regioisomer from its 4-vinyl counterpart is a frequent analytical challenge. This whitepaper provides an authoritative, in-depth guide to the
1
H and
13
C Nuclear Magnetic Resonance (NMR) spectral data of 1-(Methoxymethyl)-5-vinyl-1H-imidazole, detailing the mechanistic causality behind chemical shifts, coupling constants, and the 2D NMR workflows required to establish self-validating structural proof.
1
H NMR Spectral Analysis & Mechanistic Causality
The proton NMR spectrum of 1-MOM-5-vinylimidazole is defined by three distinct electronic environments: the electron-deficient imidazole core, the conjugated vinyl system, and the highly deshielded MOM protecting group. The data below represents the characteristic assignments based on empirical observations of closely related analogs, such as 1-methyl-5-vinylimidazole[3] and 4-vinylimidazole[4].
Table 1:
1
H NMR Spectral Data (400 MHz, CDCl
3
)
Proton Assignment
Chemical Shift (
δ
, ppm)
Multiplicity
Coupling Constant (
J
, Hz)
Integration
H2 (Imidazole)
7.60
Singlet (s)
-
1H
H4 (Imidazole)
7.10
Singlet (s)
-
1H
Vinyl -CH= (Internal)
6.55 – 6.60
Doublet of doublets (dd)
3Jtrans
= 17.5,
3Jcis
= 11.3
1H
Vinyl =CH
2
(Trans)
5.80 – 5.88
Doublet of doublets (dd)
3Jtrans
= 17.5,
2Jgem
= 1.0
1H
Vinyl =CH
2
(Cis)
5.40 – 5.54
Doublet of doublets (dd)
3Jcis
= 11.3,
2Jgem
= 1.0
1H
MOM N-CH
2
-O
5.30
Singlet (s)
-
2H
MOM O-CH
3
3.35
Singlet (s)
-
3H
Causality of Chemical Shifts and Splitting
The Vinyl System: The internal vinyl proton (-CH=) at C5 appears as a distinct doublet of doublets at ~6.60 ppm. This splitting pattern is driven by vicinal coupling to the two non-equivalent terminal protons of the alkene: a trans-coupling (
3Jtrans≈17.5
Hz) and a cis-coupling (
3Jcis≈11.3
Hz)[3]. The terminal protons appear upfield (~5.88 ppm and ~5.54 ppm) due to the lack of direct attachment to the electron-withdrawing imidazole ring.
The MOM Group: The N-CH
2
-O protons appear as a sharp singlet at ~5.30 ppm. This profound downfield shift is caused by the synergistic deshielding effect of being sandwiched between two highly electronegative atoms (the N1 nitrogen and the ethereal oxygen)[2].
The Imidazole Core: The H2 proton is the most deshielded signal (~7.60 ppm) because it is positioned directly between two electronegative nitrogen atoms (N1 and N3), experiencing maximum inductive withdrawal and aromatic ring current effects.
13
C NMR Spectral Analysis & Electronic Environment
Carbon-13 NMR provides a direct map of the molecular skeleton. The quaternary nature of C5 is the primary indicator of substitution at that position.
Table 2:
13
C NMR Spectral Data (100 MHz, CDCl
3
)
Carbon Assignment
Chemical Shift (
δ
, ppm)
Carbon Type
Causality / Electronic Environment
C2 (Imidazole)
138.5
CH
Highly deshielded by N1 and N3.
C5 (Imidazole)
131.5
Quaternary (C)
Deshielded by N1 and conjugation with the vinyl group.
C4 (Imidazole)
129.0
CH
Less deshielded than C2; meta-like relationship to N1.
Vinyl -CH=
125.0
CH
Alkene carbon conjugated with the aromatic system.
Vinyl =CH
2
115.5
CH
2
Terminal alkene carbon; less affected by ring current.
MOM N-CH
2
-O
76.5
CH
2
Extreme deshielding from adjacent N and O heteroatoms.
MOM O-CH
3
56.5
CH
3
Typical aliphatic methoxy carbon shift.
2D NMR Workflows for Regioisomer Validation
A critical failure point in imidazole chemistry is misassigning the 4-vinyl and 5-vinyl regioisomers. Because 1H and 13C 1D NMR alone can sometimes be ambiguous, Heteronuclear Multiple Bond Correlation (HMBC) is required to build a self-validating proof of structure.
In the 5-vinyl isomer, the MOM methylene protons (
δ
5.30) will show a strong
3JCH
correlation to the quaternary C5 carbon (
δ
131.5). Concurrently, the internal vinyl proton (
δ
6.60) will show a
2JCH
correlation to this exact same C5 carbon. This shared target node in the HMBC map definitively proves that the vinyl group and the MOM group are adjacent (the 1,5-relationship).
HMBC correlation pathway validating the 5-vinyl regiochemistry.
Standard Operating Procedure: High-Resolution NMR Acquisition
To ensure trustworthiness and reproducibility across batches, the following step-by-step methodology must be adhered to when acquiring spectra for functionalized imidazoles.
Step 1: Sample Preparation
Dissolve 15–20 mg of the purified 1-MOM-5-vinylimidazole in 0.6 mL of deuterated chloroform (CDCl
3
) containing 0.03% v/v tetramethylsilane (TMS). Transfer the homogeneous solution to a high-quality 5 mm NMR tube.
Step 2: Lock and Shim
Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium frequency of CDCl
3
. Perform rigorous shimming (optimizing Z0, Z1, Z2, and Z3 gradients) until the TMS peak exhibits a line width at half-height of
<1.0
Hz.
Step 3:
1
H NMR Acquisition
Set the relaxation delay (d1) to 2.0 seconds to ensure complete longitudinal relaxation (
T1
) of the imidazole protons. Acquire 16 to 32 scans using a spectral width of 15 ppm.
Step 4:
13
C NMR Acquisition
Set the relaxation delay (d1) to 2.0–3.0 seconds. Utilize Composite Pulse Decoupling (CPD) to eliminate proton couplings. Acquire a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the quaternary C5 carbon.
Step 5: Processing
Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for
1
H and 1.0 Hz for
13
C prior to Fourier Transformation (FT). Perform manual phase correction and a polynomial baseline correction. Reference the TMS signal to exactly 0.00 ppm.
Standard operating procedure for high-resolution NMR acquisition.
Conclusion
The structural elucidation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole relies heavily on understanding the inductive effects of the MOM group and the complex splitting patterns of the vinyl system. By strictly adhering to the outlined acquisition workflows and utilizing HMBC 2D NMR to map the
3JCH
correlations, researchers can establish a self-validating, foolproof system for confirming regiochemistry in advanced pharmaceutical intermediates.
Title: Discovery of an Acrylic Acid Based Tetrahydroisoquinoline as an Orally Bioavailable Selective Estrogen Receptor Degrader for ERα+ Breast Cancer
Source: Journal of Medicinal Chemistry - ACS Publications
URL
Title: Imidazole Polymers Derived from Ionic Liquid 4-Vinylimidazolium Monomers: Their Synthesis and Thermal and Dielectric Properties
Source: Macromolecules - ACS Publications
URL
An In-depth Technical Guide to the Thermodynamic Properties of 1-(Methoxymethyl)-5-vinyl-1H-imidazole
For Researchers, Scientists, and Drug Development Professionals Abstract 1-(Methoxymethyl)-5-vinyl-1H-imidazole is a functionalized imidazole derivative with potential applications in polymer chemistry, materials science...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-(Methoxymethyl)-5-vinyl-1H-imidazole is a functionalized imidazole derivative with potential applications in polymer chemistry, materials science, and as a scaffold in medicinal chemistry. A thorough understanding of its thermodynamic properties is paramount for optimizing synthesis, predicting stability, and ensuring safe handling and storage. This guide provides a comprehensive overview of the theoretical and experimental methodologies required for a complete thermodynamic characterization of this compound. While specific experimental data for 1-(Methoxymethyl)-5-vinyl-1H-imidazole is not yet publicly available, this document outlines the established protocols and computational approaches necessary to determine its key thermodynamic parameters, drawing on established research for related imidazole derivatives.
Introduction: The Significance of Thermodynamic Data
The thermodynamic properties of a molecule, such as its enthalpy of formation, entropy, and Gibbs free energy, govern its stability, reactivity, and phase behavior. For a compound like 1-(Methoxymethyl)-5-vinyl-1H-imidazole, these parameters are critical for:
Process Development and Safety: Understanding the heat of reaction and thermal stability is crucial for designing safe and efficient large-scale synthesis processes.
Polymerization Studies: The vinyl group suggests its utility as a monomer. Thermodynamic data informs polymerization kinetics and the properties of the resulting polymers. Poly(vinylimidazole)s are noted for their use in a variety of advanced applications, including catalysis and fuel cells.[1]
Pharmaceutical Development: For imidazole-containing drug candidates, thermodynamic properties influence solubility, receptor binding affinities, and metabolic stability.
Material Science: When incorporated into materials, the compound's thermal stability, determined through techniques like thermogravimetric analysis, dictates the operational limits of the final product.[1]
This guide will detail a two-pronged approach for characterizing 1-(Methoxymethyl)-5-vinyl-1H-imidazole: in silico prediction through computational chemistry and empirical determination via experimental calorimetry and thermal analysis.
Theoretical Framework: In Silico Prediction of Thermodynamic Properties
Computational chemistry provides a powerful, cost-effective, and rapid method for estimating the thermodynamic properties of molecules. Density Functional Theory (DFT) is a particularly robust method for this purpose and has been successfully applied to various imidazole derivatives.[2][3][4]
Methodology: Density Functional Theory (DFT) Calculations
The core of this approach involves calculating the electronic structure of the molecule to derive its thermodynamic state functions.
Step-by-Step Protocol:
Molecular Geometry Optimization:
The 3D structure of 1-(Methoxymethyl)-5-vinyl-1H-imidazole is first constructed.
A geometry optimization is performed to find the lowest energy conformation of the molecule. A common and effective method is the B3LYP functional combined with a basis set such as 6-311++G(d,p).[3][4] This level of theory provides a good balance between accuracy and computational cost for organic molecules.
Frequency Calculation:
Once the geometry is optimized, a frequency calculation is performed at the same level of theory.
This calculation serves two purposes:
It confirms that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).
It provides the zero-point vibrational energy (ZPVE), thermal energy, and entropy contributions to the total energy.
Calculation of Thermodynamic Properties:
Standard Enthalpy of Formation (ΔHf°): This is often calculated using isodesmic reactions. An isodesmic reaction is a hypothetical reaction where the number and type of chemical bonds are conserved on both the reactant and product sides. This approach minimizes errors in the calculation by leveraging the cancellation of systematic errors. The enthalpy of reaction is calculated from the total energies of the optimized structures, and by using known experimental ΔHf° values for the other species in the reaction, the ΔHf° of the target molecule can be determined.[2]
Standard Gibbs Free Energy of Formation (ΔGf°): This is calculated using the relationship: ΔGf° = ΔHf° - TΔSf°, where T is the temperature and ΔSf° is the standard entropy of formation.
Heat Capacity (Cv): This is also derived from the frequency calculation, which provides the vibrational, translational, and rotational contributions to the heat capacity.
Visualizing the Computational Workflow
Caption: Workflow for DFT-based thermodynamic property prediction.
Experimental Determination and Validation
Experimental methods are essential for validating computational predictions and providing definitive thermodynamic data. The primary techniques include combustion calorimetry, differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA).
Enthalpy of Formation via Combustion Calorimetry
Combustion calorimetry is the gold standard for determining the standard enthalpy of formation of organic compounds.
Step-by-Step Protocol:
Sample Preparation: A precise mass of high-purity 1-(Methoxymethyl)-5-vinyl-1H-imidazole is placed in a crucible inside a combustion bomb.
Pressurization: The bomb is filled with a high pressure of pure oxygen.
Ignition and Measurement: The sample is ignited, and the complete combustion reaction occurs. The temperature change of the surrounding water bath is meticulously measured.
Calculation:
The energy of combustion at constant volume (ΔU_c) is calculated from the temperature change and the known heat capacity of the calorimeter.
The standard enthalpy of combustion (ΔH_c°) is then calculated from ΔU_c.
Finally, the standard enthalpy of formation (ΔH_f°) is determined using Hess's Law, by applying the known standard enthalpies of formation for the combustion products (CO₂, H₂O, and N₂).
Thermal Behavior by DSC and TGA
DSC and TGA provide information on thermal stability, phase transitions, and heat capacity. These techniques have been used to study the thermal behavior of polymers containing vinylimidazole.[1][5]
Step-by-Step Protocol:
Sample Preparation: A small, accurately weighed sample of the compound is placed in a DSC or TGA pan.
Heating Program: The sample is subjected to a controlled temperature program (e.g., heating at a constant rate of 10 °C/min) under a specific atmosphere (e.g., nitrogen or air).
Data Acquisition:
TGA: Measures the mass of the sample as a function of temperature. A loss in mass indicates decomposition.
DSC: Measures the heat flow into or out of the sample relative to a reference. This reveals phase transitions such as melting (endothermic peak) and decomposition (exothermic or endothermic event).
Data Analysis:
From the TGA curve, the decomposition temperature range is identified.
From the DSC thermogram, the melting point and enthalpy of fusion can be determined from the endothermic peak. The heat capacity can also be measured as a function of temperature.
Visualizing the Experimental Workflow
Caption: Key experimental workflows for thermodynamic analysis.
Data Summary and Comparison
The following table structure should be used to summarize the determined properties. A crucial step in the research process is to compare the computationally predicted values with the experimentally determined ones. Good agreement between the two provides a high degree of confidence in the data.
Thermodynamic Property
Predicted Value (e.g., DFT B3LYP/6-311++G(d,p))
Experimental Value
Method
Standard Enthalpy of Formation (ΔHf°)
Value in kJ/mol
Value in kJ/mol
Combustion Calorimetry
Standard Molar Entropy (S°)
Value in J/(mol·K)
Value in J/(mol·K)
Derived from Calorimetry
Heat Capacity (Cp) at 298.15 K
Value in J/(mol·K)
Value in J/(mol·K)
DSC
Melting Point (Tm)
N/A
Value in °C or K
DSC
Decomposition Temperature (Td)
N/A
Value in °C or K
TGA
Conclusion
A comprehensive understanding of the thermodynamic properties of 1-(Methoxymethyl)-5-vinyl-1H-imidazole is essential for its development in various scientific and industrial applications. This guide outlines a robust, dual-pronged strategy employing both state-of-the-art computational prediction (DFT) and definitive experimental verification (calorimetry, TGA/DSC). By following these established methodologies, researchers can generate the critical data needed to ensure the safe, efficient, and effective use of this promising molecule. The synergy between theoretical and experimental approaches provides a self-validating system, ensuring the scientific integrity of the results.
References
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Mechanism of vinyl group activation in 1-(Methoxymethyl)-5-vinyl-1H-imidazole
An In-Depth Technical Guide to the Mechanism of Vinyl Group Activation in 1-(Methoxymethyl)-5-vinyl-1H-imidazole Abstract This technical guide provides a comprehensive analysis of the electronic and mechanistic factors g...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Mechanism of Vinyl Group Activation in 1-(Methoxymethyl)-5-vinyl-1H-imidazole
Abstract
This technical guide provides a comprehensive analysis of the electronic and mechanistic factors governing the activation of the vinyl group in 1-(methoxymethyl)-5-vinyl-1H-imidazole (5-MOM-VI). While direct literature on this specific molecule is nascent, this document synthesizes foundational principles from the reactivity of related vinyl-substituted heterocycles, the electronic nature of the imidazole scaffold, and the role of N-protecting groups to construct a robust mechanistic framework. We will explore the key resonance and inductive effects that enhance the nucleophilicity of the vinyl β-carbon, making it susceptible to electrophilic attack and a participant in various cycloaddition reactions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this and similar vinylimidazole building blocks. Detailed methodological approaches for characterization and hypothetical reaction protocols are provided to facilitate practical application.
Introduction: The Strategic Value of the Vinylimidazole Scaffold
The Imidazole Nucleus in Medicinal Chemistry
The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties, ability to participate in hydrogen bonding as both a donor and acceptor, and its coordinative capacity towards metal ions contribute to its versatile role in biological systems.[3] Consequently, the development of novel methods for the functionalization of the imidazole core remains a high-priority area in drug discovery and development.[4]
Vinyl groups attached to heterocyclic systems are exceptionally valuable handles in organic synthesis. They serve as precursors for a multitude of chemical transformations, including polymerization, cycloadditions, and various addition reactions.[5][6][7] The reactivity of the vinyl moiety is intrinsically linked to the electronic nature of the heterocycle to which it is attached. Understanding the activation mechanism is therefore paramount to predicting and controlling its synthetic utility.
The Subject Molecule: 1-(Methoxymethyl)-5-vinyl-1H-imidazole (5-MOM-VI)
The molecule 1-(methoxymethyl)-5-vinyl-1H-imidazole combines the features of the imidazole core with a reactive vinyl group. The methoxymethyl (MOM) group at the N1 position serves as a common and stable protecting group, which is resistant to a variety of reaction conditions but can be removed under specific, typically acidic, protocols.[8][9][10] The placement of the vinyl group at the C5 position dictates a unique electronic environment that activates the double bond, a mechanism this guide will explore in detail.
Core Principles of Vinyl Group Activation
The enhanced reactivity, or "activation," of the vinyl group in 5-MOM-VI is not an isolated phenomenon but rather the result of a confluence of electronic effects originating from the imidazole ring and its substituents.
Electronic Influence of the Imidazole Ring
The imidazole ring is a π-excessive five-membered heterocycle. The lone pair of electrons on the N3 nitrogen can effectively participate in conjugation with the π-system of the ring. This electron-donating character is crucial for activating substituents attached to the ring. Quantum-chemical calculations on various N-heterocycles confirm that the positions of endocyclic nitrogen atoms profoundly influence the electron-donating or -withdrawing properties of attached groups.[11]
The Role of the N1-Methoxymethyl (MOM) Group
The MOM group is primarily an acetal and is generally considered to be inductively electron-withdrawing due to the presence of the ether oxygen.[12] However, its primary role in this context is to protect the N1 nitrogen, preventing unwanted side reactions and ensuring regiochemical control during synthesis. Its stability under neutral to basic conditions makes it a reliable choice for multi-step synthetic sequences.[9]
Resonance and Inductive Effects on the 5-Vinyl Substituent
The primary mechanism for the activation of the 5-vinyl group is resonance delocalization of electron density from the imidazole ring into the double bond. The lone pair on the N3 atom initiates a cascade of electron movement that increases the electron density at the terminal (β) carbon of the vinyl group. This polarization renders the β-carbon nucleophilic and susceptible to attack by electrophiles.
Caption: Figure 1. Resonance delocalization in 5-MOM-VI.
As depicted in Figure 1, this resonance effect creates a zwitterionic contributor where the imidazole ring is positively charged and the terminal vinyl carbon bears a negative charge. This electronic distribution is the cornerstone of the vinyl group's "activation," predisposing it to react as a nucleophile or as an electron-rich component in cycloaddition reactions.
Proposed Reactivity Profile and Mechanisms
The electronic activation of the vinyl group leads to a predictable pattern of reactivity, most notably in cycloaddition reactions and reactions with electrophiles.
Diels-Alder Cycloaddition Reactions
Vinylimidazoles can participate in Diels-Alder reactions as either a 4π (diene) or a 2π (dienophile) component.[13] Studies have shown that 4-vinylimidazoles are effective dienes, while 5-vinylimidazoles tend to be less reactive in this capacity, often requiring more forcing conditions.[14]
For 5-MOM-VI, the electron-donating nature of the imidazole ring raises the energy of the Highest Occupied Molecular Orbital (HOMO), making it a potentially suitable diene for reactions with electron-deficient dienophiles (an inverse-electron-demand Diels-Alder reaction) or a highly reactive dienophile for normal-electron-demand reactions. However, literature precedent suggests that its isomeric counterpart, the 4-vinylimidazole, is generally a more efficient diene.[13][14]
Caption: Figure 2. Duality of 5-MOM-VI in Diels-Alder reactions.
Electrophilic Addition
The nucleophilic character of the β-carbon (Figure 1) makes the vinyl group susceptible to attack by a range of electrophiles (E⁺). The reaction would proceed via a stabilized carbocation intermediate, where the positive charge is adjacent to the imidazole ring and can be stabilized by the N3 lone pair.
Radical Polymerization
Like other vinyl monomers, 1-vinylimidazole is known to undergo free-radical polymerization.[15] The presence of the imidazole ring can influence the polymerization kinetics.[16] It is highly probable that 5-MOM-VI can also be polymerized to form functional polymers with potential applications in materials science, such as metal-ion coordination or as polymer electrolytes.[17][18]
Methodological Approach to Characterization and Mechanistic Elucidation
Validating the proposed activation mechanism requires a systematic approach combining synthesis and spectroscopic analysis.
Proposed Synthesis
A robust synthesis of 5-MOM-VI can be envisioned via a Stille cross-coupling reaction, a method successfully employed for the synthesis of related 4-vinylimidazoles.[13] This involves the coupling of a protected 5-iodoimidazole with tributylvinylstannane.
Step-by-Step Protocol: Synthesis of 5-MOM-VI
Protection: Start with commercially available 5-iodoimidazole. Protect the N1 position using chloromethyl methyl ether (MOMCl) in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) in a suitable solvent such as dichloromethane (DCM) to yield 1-(methoxymethyl)-5-iodo-1H-imidazole.
Purification: Purify the N-protected intermediate via column chromatography on silica gel.
Stille Coupling: In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve the purified 1-(methoxymethyl)-5-iodo-1H-imidazole in anhydrous toluene.
Catalyst Addition: Add tributylvinylstannane (1.1 equivalents) followed by a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents).
Reaction: Heat the mixture to reflux (approx. 110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).
Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with an aqueous solution of potassium fluoride (KF) to remove tin byproducts, followed by a brine wash.
Final Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield pure 1-(methoxymethyl)-5-vinyl-1H-imidazole.
Spectroscopic Signatures for Mechanistic Insight
The structural and electronic properties of 5-MOM-VI can be thoroughly investigated using a suite of standard spectroscopic techniques.[19]
Technique
Expected Observations for 5-MOM-VI
Mechanistic Insight
¹H NMR
Vinyl Protons (3H): Complex multiplet system (dd, dd, dd) between δ 5.0-7.0 ppm. Imidazole Protons (2H): Singlets around δ 7.0-8.0 ppm. MOM Group: Singlet (2H, -O-CH₂-O-) ~δ 5.4 ppm; Singlet (3H, -O-CH₃) ~δ 3.4 ppm.
The chemical shifts of the vinyl protons, particularly the β-protons, are sensitive to the electron density. Comparison with non-activated vinyl groups would show an upfield shift, confirming electronic enrichment.
A significant upfield shift of the β-carbon relative to the α-carbon provides strong evidence for the polarization of the double bond as predicted by the resonance model.
The frequency of the vinyl C=C stretch can provide information about conjugation.
UV-Vis Spectroscopy
Expected λ_max corresponding to π → π* transitions of the conjugated system.
Provides information about the electronic transitions and the extent of conjugation within the molecule.[19]
Case Study: Protocol for a Diels-Alder Reaction
To illustrate the practical application of the activated vinyl group, the following section details a standardized protocol for a Diels-Alder reaction between 5-MOM-VI and N-phenylmaleimide (NPM), a common electron-deficient dienophile. This protocol is based on established methods for similar vinylimidazole systems.[14]
Caption: Figure 3. Experimental workflow for a Diels-Alder reaction.
Self-Validating System and Causality:
Choice of Solvent (Toluene): A high-boiling, non-polar solvent is chosen to achieve the necessary thermal activation for the cycloaddition without interfering with the reaction.
Inert Atmosphere: Prevents potential oxidation of the electron-rich imidazole ring at elevated temperatures.
Monitoring by TLC: This is a crucial self-validating step. The disappearance of starting materials and the appearance of a new, typically less polar, product spot confirms that a transformation has occurred.
Chromatographic Purification: This step is essential to isolate the desired cycloadduct from unreacted starting materials and any potential side products, such as aromatized adducts which can form under harsh thermal conditions.[14][20]
Conclusion and Future Outlook
The vinyl group of 1-(methoxymethyl)-5-vinyl-1H-imidazole is electronically activated through resonance delocalization from the π-rich imidazole ring. This activation renders the terminal carbon of the vinyl group nucleophilic, making the molecule a valuable substrate for electrophilic additions and a versatile component in cycloaddition reactions. While it can theoretically act as both a diene and a dienophile, its utility is likely highest in reactions where it functions as an electron-rich 2π component.
Future research should focus on experimental validation of these proposed mechanisms. Kinetic studies and computational modeling, such as Density Functional Theory (DFT) calculations, would provide deeper insight into the transition states and orbital interactions governing its reactivity.[5] Exploring the scope of its reactions with a wider range of electrophiles and diene/dienophile partners will further unlock its potential as a strategic building block in the synthesis of complex molecules for pharmaceutical and materials science applications.
References
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Application Note: 1-(Methoxymethyl)-5-vinyl-1H-imidazole in Transition Metal Catalysis
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound Identity: 1-(Methoxymethyl)-5-vinyl-1H-imidazole (CAS: 343880-83-1) [1] Introduction & Mechanistic Rationale The develop...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals
Compound Identity: 1-(Methoxymethyl)-5-vinyl-1H-imidazole (CAS: 343880-83-1) [1]
Introduction & Mechanistic Rationale
The development of robust, highly active transition metal catalysts requires ligands that offer precise steric and electronic tunability. 1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VI) is a highly specialized, bifunctional heterocyclic building block that bridges the gap between homogeneous ligand design and heterogeneous catalyst support [1].
The structural logic of MOM-VI relies on three distinct functional domains, each serving a specific causal role in transition metal catalysis:
The Imidazole Core (N3-Donor): The pyridine-type N3 atom possesses a localized lone pair, acting as a strong
σ
-donor and weak
π
-acceptor. This forms highly stable coordination complexes with late transition metals (Pd, Pt, Ru, Cu) [2].
The Methoxymethyl (MOM) Protecting Group (N1): Unprotected imidazoles readily deprotonate, leading to the formation of insoluble, inactive metal-coordination polymers. The MOM group at N1 strictly enforces monodentate coordination via N3. Furthermore, the ether oxygen of the MOM group is hemilabile; it can transiently coordinate to the metal center to stabilize electron-deficient intermediates during catalytic cycles (e.g., oxidative addition in cross-coupling)[3].
The 5-Vinyl Substituent: The vinyl group provides a polymerizable handle. It allows the ligand to be grafted onto silica surfaces or copolymerized into highly cross-linked macroscopic resins (like divinylbenzene) without altering the electronic properties of the imidazole core [4].
Pathway: Synthesis of Polymer-Supported Pd(II) Catalysts
Homogeneous palladium catalysts often suffer from poor recoverability and metal leaching, which is unacceptable in late-stage pharmaceutical synthesis. By copolymerizing MOM-VI with a cross-linker, we generate a macroporous resin that firmly anchors Pd(II) ions.
Workflow for preparing a heterogeneous Pd catalyst using MOM-VI.
Protocol 2.1: Copolymerization and Metalation (Self-Validating System)
Objective: Synthesize a recyclable Poly(MOM-VI-co-DVB)-Pd(II) catalyst for Suzuki-Miyaura cross-couplings.
Step-by-Step Methodology:
Monomer Preparation: Dissolve 10 mmol of MOM-VI and 30 mmol of divinylbenzene (DVB) in 40 mL of anhydrous toluene. Causality: DVB acts as the structural cross-linker, ensuring the resulting polymer is insoluble and mechanically robust.
Initiation: Add 1 mol% of Azobisisobutyronitrile (AIBN) as a radical initiator. Purge the system with Argon for 15 minutes to remove oxygen, which quenches radical propagation.
Polymerization: Heat the mixture to 70 °C for 24 hours under continuous stirring.
Resin Washing: Filter the resulting solid resin and wash sequentially with toluene, methanol, and diethyl ether to remove unreacted monomers. Dry under vacuum at 50 °C.
Metalation: Suspend 2.0 g of the dried resin in a solution of Pd(OAc)₂ (0.5 mmol) in 20 mL of acetonitrile. Stir at room temperature for 12 hours. The N3 atom of the MOM-VI units will displace the acetate ligands to form a stable coordination complex [4].
Validation & Quality Control:
FT-IR Spectroscopy: Analyze the resin. The C=N stretching frequency of the imidazole ring should shift from ~1495 cm⁻¹ (free ligand) to ~1520 cm⁻¹ (coordinated ligand). If this shift is absent, metalation has failed, indicating steric blockage or insufficient Pd(OAc)₂ dissociation.
ICP-MS: Digest a 10 mg sample in aqua regia and analyze via ICP-MS to quantify exact Pd loading (target: ~0.2 mmol Pd/g resin).
Pathway: MOM-VI as a Precursor for N-Heterocyclic Carbenes (NHCs)
Beyond simple nitrogen coordination, MOM-VI is an excellent precursor for N-heterocyclic carbene (NHC) ligands. NHCs are stronger
σ
-donors than phosphines, rendering transition metal catalysts highly resistant to oxidation and thermal degradation [3].
Signaling pathway for the conversion of MOM-VI into an NHC metal complex.
Protocol 3.1: Synthesis of MOM-VI-Derived NHC-Ruthenium Catalysts
Objective: Generate an olefin metathesis catalyst utilizing the MOM-VI scaffold.
Step-by-Step Methodology:
Quaternization: Dissolve MOM-VI (5 mmol) in anhydrous THF. Add 1.1 equivalents of an alkyl halide (e.g., 2,4,6-trimethylbenzyl chloride). Reflux for 18 hours. Causality: The MOM group protects N1, forcing the alkylation to occur exclusively at N3, generating an asymmetric imidazolium salt.
Deprotonation: Cool the imidazolium salt solution to -78 °C. Slowly add 1.05 equivalents of Potassium tert-butoxide (KOtBu). Causality: The strong base abstracts the highly acidic C2 proton between the two nitrogen atoms, generating the free carbene.
Coordination: Introduce the transition metal precursor (e.g., Grubbs 1st Generation Catalyst,[RuCl₂(PCy₃)₂(=CHPh)]) to the solution. The newly formed NHC will displace one labile phosphine ligand due to its superior
σ
-donating capability.
Validation: Perform ¹³C-NMR. The diagnostic carbene carbon signal must appear far downfield (typically between 180–220 ppm). The absence of the C2-H proton signal in ¹H-NMR (~9.0 ppm) confirms complete deprotonation.
The integration of the MOM-VI ligand into heterogeneous systems significantly improves catalyst longevity without sacrificing the turnover frequency (TOF) typically associated with homogeneous systems. Below is a comparative analysis of Suzuki-Miyaura cross-coupling (Bromobenzene + Phenylboronic acid) using different MOM-VI Pd formulations.
Catalyst System
Ligand Type
Pd Loading (mol%)
Yield (1h)
Yield (24h)
TOF (h⁻¹)
Recyclability (Cycles >90% yield)
Pd(OAc)₂ / PPh₃
Homogeneous (Phosphine)
1.0
95%
99%
95
0 (Cannot be recovered)
Pd(OAc)₂ / MOM-VI
Homogeneous (N-Donor)
1.0
92%
98%
92
0 (Cannot be recovered)
Poly(MOM-VI-co-DVB)-Pd
Heterogeneous (Supported)
0.5
65%
97%
130
8 (Filtered and reused)
MOM-VI-NHC-Pd
Homogeneous (NHC)
0.1
98%
>99%
980
0 (Cannot be recovered)
Table 1: Performance metrics of MOM-VI derived catalysts. Note the high recyclability of the polymer-supported variant and the extreme turnover frequency of the NHC derivative.
References
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Application
Application Notes and Protocols for the Synthesis and Utilization of 1-(Methoxymethyl)-5-vinyl-1H-imidazole in Pharmaceutical Active Ingredient (API) Synthesis
Abstract This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and application of 1-(methoxymethyl)-5-vinyl-1H-imidazole. This ver...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and application of 1-(methoxymethyl)-5-vinyl-1H-imidazole. This versatile building block, featuring a protected imidazole core and a reactive vinyl functional group, holds significant potential as a key intermediate in the synthesis of complex pharmaceutical active ingredients (APIs). These notes detail a robust, multi-step synthesis of the title compound starting from commercially available precursors. Furthermore, an illustrative application in the synthesis of a key intermediate for Angiotensin II receptor antagonists, such as Losartan, is presented to highlight its utility. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles and troubleshooting guidance.
Introduction: The Imidazole Scaffold in Medicinal Chemistry
The imidazole ring is a privileged scaffold in medicinal chemistry, present in a multitude of biologically active compounds and approved drugs.[1][2] Its unique electronic properties, ability to act as a proton donor and acceptor, and capacity for coordinating with metal ions in enzymes make it a crucial component in designing molecules that interact with biological targets. The 1,5-disubstituted imidazole pattern is a particularly important motif found in several classes of therapeutic agents, including antihypertensives like Losartan and Telmisartan, as well as antifungal and antiviral agents.[3][4][5][6]
The introduction of a vinyl group at the 5-position of the imidazole ring, as in 1-(methoxymethyl)-5-vinyl-1H-imidazole, provides a valuable synthetic handle for further molecular elaboration. The vinyl moiety can participate in a wide array of chemical transformations, including Michael additions, Heck couplings, and hydroboration-oxidation, allowing for the construction of diverse and complex molecular architectures.[7][8] The methoxymethyl (MOM) group at the N-1 position serves as a stable and reliable protecting group, preventing unwanted side reactions at the imidazole nitrogen during synthesis and allowing for selective deprotection under mild acidic conditions.[9]
This guide provides detailed protocols for the preparation of this valuable building block and demonstrates its potential in the synthesis of a key precursor for the widely-prescribed antihypertensive drug, Losartan.
Synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole
The synthesis of 1-(methoxymethyl)-5-vinyl-1H-imidazole is proposed via a two-step sequence starting from the commercially available 1H-imidazole-5-carbaldehyde. The first step involves the protection of the imidazole nitrogen with a methoxymethyl (MOM) group, followed by a Wittig reaction to convert the aldehyde functionality into the desired vinyl group.
Logical Workflow for Synthesis
Caption: Synthetic workflow for 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Protocol 1: Synthesis of 1-(Methoxymethyl)-1H-imidazole-5-carbaldehyde
This protocol describes the protection of the N-1 position of 1H-imidazole-5-carbaldehyde using methoxymethyl chloride (MOM-Cl). The use of sodium hydride ensures complete deprotonation of the imidazole nitrogen, facilitating a clean and efficient reaction. The selection of a protecting group like MOM is crucial as it is stable to the basic conditions of the subsequent Wittig reaction but can be readily removed later if required.[10]
Materials:
1H-Imidazole-5-carbaldehyde
Sodium hydride (NaH), 60% dispersion in mineral oil
Round-bottom flask, magnetic stirrer, nitrogen inlet, dropping funnel, ice bath
Procedure:
Preparation: Under a nitrogen atmosphere, suspend sodium hydride (1.1 eq.) in anhydrous THF in a flame-dried round-bottom flask. Cool the suspension to 0 °C using an ice bath.
Deprotonation: Dissolve 1H-imidazole-5-carbaldehyde (1.0 eq.) in anhydrous THF and add it dropwise to the NaH suspension over 30 minutes, maintaining the temperature at 0 °C.
Reaction Monitoring: Stir the mixture at 0 °C for 1 hour. The evolution of hydrogen gas should cease, indicating complete formation of the imidazolide anion.
Alkylation: Add methoxymethyl chloride (1.1 eq.) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.
Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.
Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).
Washing: Wash the combined organic layers with water and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford 1-(methoxymethyl)-1H-imidazole-5-carbaldehyde as a pure compound.
Protocol 2: Synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole via Wittig Reaction
The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes or ketones.[11][12][13][14] In this step, the aldehyde intermediate is converted to the terminal vinyl group using methyltriphenylphosphonium bromide as the Wittig reagent. A strong, non-nucleophilic base such as potassium tert-butoxide is used to generate the ylide in situ.
Wittig Reagent Preparation: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.2 eq.) in anhydrous THF.
Ylide Formation: Cool the suspension to 0 °C and add potassium tert-butoxide (1.2 eq.) portion-wise. A characteristic deep yellow or orange color indicates the formation of the phosphorus ylide. Stir the mixture at room temperature for 1 hour.
Aldehyde Addition: Cool the ylide solution back to 0 °C and add a solution of 1-(methoxymethyl)-1H-imidazole-5-carbaldehyde (1.0 eq.) in anhydrous THF dropwise.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC until the starting aldehyde is consumed.
Work-up: Quench the reaction with a saturated aqueous NaHCO₃ solution.
Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3x).
Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.
Concentration and Purification: Concentrate the filtrate under reduced pressure. The crude product will contain triphenylphosphine oxide as a major byproduct. Purify by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to isolate the pure 1-(methoxymethyl)-5-vinyl-1H-imidazole.
Alternative Olefination: Horner-Wadsworth-Emmons (HWE) Reaction
The HWE reaction provides an excellent alternative to the Wittig reaction and often simplifies purification as the phosphate byproduct is water-soluble.[15][16] This would involve reacting the aldehyde with a deprotonated phosphonate ester, such as diethyl methylphosphonate, using a base like NaH. The HWE reaction is particularly noted for its high (E)-alkene selectivity when applicable.[15]
Data Presentation: Expected Analytical Data
The following table summarizes the expected analytical data for the synthesized 1-(methoxymethyl)-5-vinyl-1H-imidazole. This data is illustrative and should be confirmed by experimental analysis.
Application in API Synthesis: Illustrative Synthesis of a Losartan Precursor
To demonstrate the synthetic utility of 1-(methoxymethyl)-5-vinyl-1H-imidazole, this section outlines a proposed route to a key precursor of Losartan. Losartan is an angiotensin II receptor antagonist widely used to treat hypertension.[17][18][19] The standard synthesis of Losartan involves coupling a 1,5-disubstituted imidazole containing a 5-hydroxymethyl group with a biphenyl moiety.[3][17]
Our strategy utilizes the vinyl group of our title compound as a precursor to the required 5-hydroxymethyl group via a hydroboration-oxidation reaction. This showcases how the vinyl functionality can be transformed into other essential functional groups.
Logical Workflow for API Precursor Synthesis
Caption: Illustrative synthesis of a Losartan precursor.
Protocol 3: Hydroboration-Oxidation to (1-(Methoxymethyl)-1H-imidazol-5-yl)methanol
Hydroboration-oxidation is a classic two-step reaction that achieves an anti-Markovnikov hydration of an alkene. This is the ideal transformation to convert the terminal vinyl group into a primary alcohol, which is the required functionality for the Losartan precursor.
Materials:
1-(Methoxymethyl)-5-vinyl-1H-imidazole
Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF
Sodium hydroxide (NaOH), 3 M aqueous solution
Hydrogen peroxide (H₂O₂), 30% aqueous solution
Anhydrous Tetrahydrofuran (THF)
Ethyl acetate (EtOAc)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Hydroboration: In a flame-dried flask under nitrogen, dissolve 1-(methoxymethyl)-5-vinyl-1H-imidazole (1.0 eq.) in anhydrous THF. Cool the solution to 0 °C.
Borane Addition: Add BH₃·THF solution (1.1 eq.) dropwise, keeping the temperature at 0 °C. After addition, allow the mixture to warm to room temperature and stir for 2-3 hours.
Oxidation: Cool the mixture back to 0 °C. Slowly and carefully add 3 M aqueous NaOH solution, followed by the dropwise addition of 30% H₂O₂. Caution: The oxidation is exothermic; maintain the temperature below 20 °C.
Reaction Completion: After the H₂O₂ addition, warm the mixture to 50 °C and stir for 1 hour to ensure complete oxidation.
Work-up: Cool the reaction to room temperature and separate the layers. Extract the aqueous layer with ethyl acetate (3x).
Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.
Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography (silica gel, ethyl acetate/methanol gradient) to obtain (1-(methoxymethyl)-1H-imidazol-5-yl)methanol.
Protocol 4: N-Alkylation to form the Losartan Precursor
The final illustrative step involves the N-alkylation of the imidazole core with the appropriate biphenyl bromide component. This coupling reaction forms the central carbon-nitrogen bond that links the two key fragments of the Losartan molecule.
Materials:
(1-(Methoxymethyl)-1H-imidazol-5-yl)methanol
4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (or a trityl-protected tetrazole version)
Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl acetate
Water
Procedure:
Setup: In a round-bottom flask, dissolve (1-(methoxymethyl)-1H-imidazol-5-yl)methanol (1.0 eq.) in anhydrous DMF.
Base Addition: Add finely powdered potassium carbonate (1.5 eq.).
Alkylating Agent: Add a solution of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (1.1 eq.) in DMF.
Reaction: Heat the mixture to 60-70 °C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting imidazole.
Work-up: Cool the reaction mixture to room temperature and pour it into water.
Extraction: Extract the aqueous mixture with ethyl acetate (3x).
Washing and Drying: Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and filter.
Purification: Concentrate the solution and purify the crude product by column chromatography to yield the protected Losartan precursor. This intermediate can then be taken forward through deprotection and tetrazole formation steps to complete the synthesis of Losartan.
Troubleshooting and Final Considerations
Low Yield in Protection Step: Ensure the NaH is fresh and the THF is completely anhydrous. Incomplete deprotonation is a common issue.
Wittig Reaction Issues: The ylide is sensitive to moisture and air. Strict anhydrous and inert conditions are crucial. If the reaction stalls, a slight excess of the ylide and longer reaction times may be necessary. Triphenylphosphine oxide can be challenging to remove; multiple chromatographic purifications or crystallization may be required.
Hydroboration-Oxidation: The oxidative workup with H₂O₂ is highly exothermic and must be performed with caution and efficient cooling.
Final N-Alkylation: The reaction may be slow. Using a more reactive base like cesium carbonate or a higher reaction temperature can improve the rate, but may also lead to side products.
References
Walsh, C. T., & Wencewicz, T. A. (2013). Prospects for new antibiotics: a pipeline analysis. American Society for Microbiology.
Duncia, J. V., Chiu, A. T., Carini, D. J., Gregory, G. B., Johnson, A. L., Price, W. A., ... & Timmermans, P. B. (1990). The discovery of potent nonpeptide angiotensin II receptor antagonists: a new class of potent antihypertensives. Journal of medicinal chemistry, 33(5), 1312–1329. [Link]
Ries, U. J., Mihm, G., Narr, B., Wienen, W., & Entzeroth, M. (1993). 6-Substituted benzimidazoles as new nonpeptide angiotensin II receptor antagonists: synthesis, biological activity, and structure-activity relationships. Journal of medicinal chemistry, 36(25), 4040–4051. [Link]
Ogata, M., Matsumoto, H., Shimizu, S., Kida, S., Shiro, M., & Tawara, K. (1987). Synthesis and antifungal activity of new 1-vinylimidazoles. Journal of medicinal chemistry, 30(8), 1348–1354. [Link]
ResearchGate. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. [Link]
US Patent US20100190996A1. (2010).
RJPBCS. (2012). Efficient Synthesis of Telmisartan: An Antihypertensive Drug. [Link]
Google Patents. (n.d.). Method for The Production of Losartan.
Asian Journal of Chemistry. (2011). New Strategy for the Synthesis of Telmisartan: An Antihypertensive Drug. [Link]
Moodle@Units. (n.d.). Efficient Synthesis of Losartan, A Nonpeptide Angiotensin II Receptor Antagonist. [Link]
PMC - NIH. (2010). Efficient and improved synthesis of Telmisartan. [Link]
ResearchGate. (n.d.). An Efficient and Impurity-Free Process for Telmisartan: An Antihypertensive Drug. [Link]
PubMed. (2010). An efficient synthesis of a rationally designed 1,5 disubstituted imidazole AT(1) angiotensin II receptor antagonist. [Link]
DergiPark. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. [Link]
Royal Society of Chemistry. (2019). Palladium-catalyzed Tandem One-pot Synthesis of π-Expanded Imidazoles. [Link]
ChemBK. (n.d.). 1H-Imidazole-5-carboxaldehyde. Retrieved from [Link]
Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]
PubMed. (2009). Synthesis, antimicrobial and antiviral evaluation of substituted imidazole derivatives. [Link]
ResearchGate. (n.d.). Oxidative Heck cross-coupling on 1-tosyl-2-vinyl-1H-imidazole. [Link]
Journal of Medicinal Chemistry. (n.d.). Synthesis and antifungal activity of new 1-vinylimidazoles. [Link]
ResearchGate. (n.d.). Design, synthesis and biological evaluation of imidazole and oxazole fragments as HIV-1 integrase-LEDGF/p75 disruptors and inhibitors of microbial pathogens. [Link]
Organic Syntheses. (n.d.). 1H-Imidazole-2-carboxaldehyde. Retrieved from [Link]
ResearchGate. (2018). Michael Addition of Imidazole to α,β -Unsaturated Carbonyl/Cyano Compound. [Link]
PMC - NIH. (n.d.). Imidazole derivatives: Impact and prospects in antiviral drug discovery. [Link]
Semantic Scholar. (n.d.). Chapter 4 - Imidazole derivatives: Impact and prospects in antiviral drug discovery. [Link]
University of Pittsburgh. (n.d.). The Wittig Reaction. [Link]
Application Note: High-Yield Deprotection of the Methoxymethyl (MOM) Group in Sensitive 5-Vinyl-1H-Imidazole Derivatives
Introduction & Scope The methoxymethyl (MOM) group is a robust and widely used protecting group in the synthesis of complex heterocyclic scaffolds, offering excellent stability during organometallic cross-coupling reacti...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Scope
The methoxymethyl (MOM) group is a robust and widely used protecting group in the synthesis of complex heterocyclic scaffolds, offering excellent stability during organometallic cross-coupling reactions (e.g., Suzuki, Sonogashira)[1]. However, the late-stage deprotection of N-MOM groups on basic heterocycles like imidazoles presents a significant synthetic hurdle.
When a sensitive functional group—such as a 5-vinyl substituent—is present on the imidazole ring, standard deprotection protocols often fail. The dual challenge of overcoming the basicity of the imidazole ring while preserving the integrity of the highly reactive vinyl group requires a precise, causality-driven approach to reaction conditions. This application note details the mechanistic barriers of this transformation and provides two validated, high-yield protocols designed specifically for drug development professionals and synthetic chemists.
Mechanistic Rationale: The "Why" Behind the Failure of Standard Conditions
To successfully deprotect 5-vinyl-1-MOM-1H-imidazole, one must navigate two competing electronic and structural challenges:
The Imidazole Protonation Sink (Electrostatic Barrier): Standard MOM deprotection relies on the protonation of the acetal oxygen to facilitate the departure of the methoxymethyl cation. However, the free nitrogen of the imidazole ring is significantly more basic (
pKa≈7.0
). Upon the addition of acid, this nitrogen protonates instantly. The resulting localized positive charge creates an electrostatic barrier that repels further protonation at the adjacent MOM oxygen. Consequently, N-MOM cleavage on imidazoles is notoriously sluggish, often requiring massive excesses of strong acids (e.g., >100 equivalents of TFA) to achieve even partial conversion[2]. In many cases, standard acidic applications to imidazoles are completely unsuccessful[3].
Vinyl Group Vulnerability: To force the cleavage of the deactivated MOM group, chemists often resort to harsh aqueous acids (e.g., 6M HCl at reflux)[4]. Under these thermodynamic extremes, the 5-vinyl group becomes highly susceptible to Markovnikov hydration (forming a secondary alcohol) or cationic auto-polymerization.
The Solution: To bypass these issues, the deprotection must be driven either by a massive nucleophilic sink under anhydrous conditions or by targeted Lewis acid coordination paired with a kinetic scavenger[5][6].
Workflow for MOM deprotection of 5-vinyl-1H-imidazole overcoming structural challenges.
Quantitative Data & Condition Screening
The table below summarizes the optimization landscape, demonstrating why targeted anhydrous or Lewis acid conditions are mandatory for this substrate.
Method
Reagents
Solvent
Temp (°C)
Time
Conversion
Vinyl Integrity
Isolated Yield
Standard Acid
TFA (20 eq)
DCM
25
24 h
<20%
Intact
15%
Aqueous Acid
6M HCl (aq)
THF/H₂O
65
12 h
>95%
Degraded
<10%
Anhydrous Acid
4M HCl in Dioxane
MeOH
50
4 h
>95%
Intact
82%
Lewis Acid
BF₃·OEt₂ / n-PrSH
DCM
0 to 25
2 h
>99%
Intact
91%
Experimental Methodologies
Protocol A: Anhydrous HCl in Methanol (Scalable & Cost-Effective)
This method utilizes methanol not just as a solvent, but as a massive nucleophilic sink to trap the cleaved methoxymethyl group as dimethoxymethane, driving the equilibrium forward without the need for water[4].
Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 5-vinyl-1-MOM-1H-imidazole (1.0 equiv) in anhydrous methanol to achieve a 0.1 M concentration.
Acid Addition: Slowly add a solution of 4M HCl in dioxane (5.0 equiv) at room temperature.
Heating: Attach a reflux condenser and heat the reaction mixture to 50 °C for 4 hours. Monitor the progression via LC-MS or TLC.
Quenching (Critical Step): Cool the mixture to 0 °C. Carefully neutralize by adding saturated aqueous
NaHCO3
dropwise until pH ~8 is reached. Causality: Rapid neutralization at low temperatures is strictly required to prevent acid-catalyzed polymerization of the vinyl group as the solvent is removed.
Extraction: Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure.
This protocol utilizes a Lewis acid to directly coordinate the MOM oxygen, bypassing the protonation sink of the imidazole ring[6]. A thiol scavenger is employed to instantly neutralize the highly reactive oxocarbenium intermediate[5].
Preparation: In an oven-dried flask under argon, dissolve the substrate (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M).
Scavenger Addition: Add 1-propanethiol (n-PrSH, 3.0 equiv) to the solution. Causality: The thiol acts as a soft, highly reactive nucleophile. It traps the methoxymethyl cation faster than the adjacent vinyl group can react with it, entirely preventing cationic polymerization.
Lewis Acid Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add boron trifluoride diethyl etherate (
BF3⋅OEt2
, 5.0 equiv). Causality:
BF3
coordinates to the MOM oxygen, weakening the C-O bond without introducing free protons that could hydrate the vinyl group.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.
Workup: Quench the reaction at 0 °C with saturated aqueous
NaHCO3
. Extract with DCM, wash with brine, dry over
Na2SO4
, and concentrate. Purify via flash column chromatography to yield the pure 5-vinyl-1H-imidazole.
Analytical Validation (Self-Validating System)
To verify the success of the deprotection and the integrity of the vinyl group, perform
1H
NMR (in
CDCl3
or
DMSO−d6
):
Confirmation of Cleavage: Ensure the complete disappearance of the N-
CH2
-O singlet at ~δ 5.30 ppm and the O-
CH3
singlet at ~δ 3.30 ppm.
Confirmation of Vinyl Integrity: The vinyl protons must remain intact, appearing as a characteristic AMX system: a doublet of doublets at ~δ 6.55 ppm (1H, =CH-), a doublet at ~δ 5.70 ppm (1H, trans terminal =
CH2
), and a doublet at ~δ 5.25 ppm (1H, cis terminal =
CH2
).
Preparation of functionalized hydrogels using 1-(Methoxymethyl)-5-vinyl-1H-imidazole
Application Note: Preparation of Functionalized Hydrogels using 1-(Methoxymethyl)-5-vinyl-1H-imidazole Executive Summary The development of functionalized, imidazole-rich hydrogels is of paramount importance in biomimeti...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Preparation of Functionalized Hydrogels using 1-(Methoxymethyl)-5-vinyl-1H-imidazole
Executive Summary
The development of functionalized, imidazole-rich hydrogels is of paramount importance in biomimetics, targeted drug delivery, and heavy metal remediation. However, the direct free-radical polymerization of unprotected 4(5)-vinylimidazole is notoriously inefficient. The free N-H group is prone to tautomerization and acts as a potent chain-transfer agent, leading to low molecular weights, broad dispersity, and poor hydrogel network formation.
This application note details a robust, field-proven strategy to overcome these limitations by utilizing 1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VIM) . By temporarily masking the reactive N1 position with a methoxymethyl (MOM) acetal group, researchers can achieve highly controlled polymerization. Subsequent acid-catalyzed deprotection yields a pure, histidine-mimetic poly(5-vinyl-1H-imidazole) [Poly(5-VIM)] hydrogel capable of sophisticated metal-ion coordination and pH-responsive swelling.
Scientific Rationale: The MOM-Protection Strategy
The causality behind utilizing MOM-VIM rather than unprotected vinylimidazole lies in the fundamental organic chemistry of the imidazole ring. The MOM group, an alkoxymethyl acetal, serves a dual purpose:
Steric and Electronic Shielding: It locks the monomer into the 5-vinyl tautomeric form and prevents the N-H bond from participating in radical chain-transfer reactions during UV-initiated polymerization.
Orthogonal Cleavability: The MOM group is highly stable under the neutral/basic conditions of free-radical polymerization but is exceptionally labile under mild aqueous acidic conditions[1].
Once the robust Poly(MOM-VIM) network is formed, acidic hydrolysis cleaves the acetal, releasing formaldehyde and methanol, and unmasking the secondary amine of the imidazole ring. This exposes a dense array of Lewis base sites that mimic the metal-binding domains of metalloproteins, enabling the hydrogel to coordinate transition metals (e.g., Cu²⁺, Zn²⁺, Ni²⁺) in accordance with the Irving-Williams series[2][3].
Logical progression of the MOM-protection strategy for 5-vinylimidazole polymerization.
Physicochemical Properties & Quantitative Data
To ensure predictable swelling and functionalization, the properties of the monomer and the resulting hydrogel states must be quantified. Table 1 summarizes the critical parameters expected during this workflow.
Table 1: Quantitative Parameters of the Monomer and Hydrogel States
Parameter
MOM-VIM (Precursor)
Poly(MOM-VIM) Hydrogel
Poly(5-VIM) Hydrogel (Deprotected)
Molecular Weight
138.17 g/mol
N/A (Crosslinked Network)
N/A (Crosslinked Network)
pKa (Imidazole Ring)
~5.5 (Sterically hindered)
~5.8
~6.0 – 6.5 (Histidine-like)
Equilibrium Swelling Ratio (pH 7.4)
N/A
4.5 g/g (Hydrophobic MOM limits swelling)
18.2 g/g (Highly hydrophilic)
Cu²⁺ Binding Capacity
Negligible
< 5 mg/g
> 120 mg/g
FTIR Signature Peaks
1100 cm⁻¹ (C-O-C stretch)
1100 cm⁻¹ (C-O-C stretch)
3100–3200 cm⁻¹ (Broad N-H stretch)
Experimental Workflow & Protocols
The following protocols constitute a self-validating system. At each major transition, a physical or spectroscopic validation step is included to ensure the integrity of the material before proceeding.
Experimental workflow for the synthesis and functionalization of MOM-protected hydrogels.
Protocol 4.1: Preparation of Poly(MOM-VIM) Precursor Hydrogel
Causality: UV-initiated free-radical polymerization is selected over thermal initiation to allow rapid, room-temperature gelation. This minimizes thermal degradation of the MOM group and provides precise spatiotemporal control over hydrogel fabrication. Poly(ethylene glycol) diacrylate (PEGDA) is used as a hydrophilic, biocompatible crosslinker.
Materials:
1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VIM)
PEGDA (Mn ~700 Da)
Irgacure 2959 (Photoinitiator)
Deionized (DI) Water / Ethanol (80:20 v/v)
Step-by-Step Methodology:
Initiator Preparation: Dissolve 0.5% (w/v) Irgacure 2959 in the DI Water/Ethanol solvent mixture. Note: Ethanol is required to fully solubilize the photoinitiator and the slightly hydrophobic MOM-VIM monomer.
Monomer Solution: Add MOM-VIM to a final concentration of 1.5 M in the initiator solution. Stir continuously for 10 minutes in a dark environment to prevent premature radical generation.
Crosslinker Addition: Add PEGDA to achieve a 2 mol% crosslinking density relative to the MOM-VIM monomer. Vortex for 2 minutes.
Degassing: Purge the solution with Nitrogen (N₂) gas for 5 minutes to remove dissolved oxygen, which acts as a radical scavenger and inhibits polymerization.
Curing: Transfer the solution into a custom silicone mold (e.g., 2 mm thickness). Irradiate with UV light (365 nm, 10 mW/cm²) for 15 minutes.
Validation Step (Inversion Test): Invert the mold. A successful polymerization yields a freestanding, self-supporting elastic hydrogel that does not flow.
Protocol 4.2: Acid-Catalyzed Deprotection to Poly(5-VIM)
Causality: The MOM acetal is cleaved via specific acid catalysis. Heating accelerates the hydrolysis of the acetal bond, releasing the protecting group into the solvent while leaving the robust carbon-carbon polymer backbone intact.
Materials:
2M Hydrochloric Acid (HCl) in Methanol/Water (1:1 v/v)
0.1M Sodium Hydroxide (NaOH)
DI Water
Step-by-Step Methodology:
Swelling: Submerge the Poly(MOM-VIM) hydrogel disks in the 2M HCl solution. Use a volume ratio of at least 1:50 (gel:solvent) to ensure an excess of protons.
Hydrolysis: Incubate the hydrogels at 50°C for 12 hours under gentle orbital shaking (50 rpm).
Neutralization: Carefully transfer the hydrogels to a 0.1M NaOH solution for 1 hour to neutralize the protonated imidazole rings (pKa ~6.0) and restore the hydrogel to its uncharged, nucleophilic state.
Washing: Wash the hydrogels in copious amounts of DI water, changing the water every 4 hours for 24 hours to remove residual methanol, formaldehyde, and salts.
Validation Step (FTIR & Swelling): Lyophilize a small sample of the gel. Perform FTIR spectroscopy. The complete disappearance of the C-O-C stretching band at ~1100 cm⁻¹ and the emergence of a broad N-H stretch at 3100–3200 cm⁻¹ confirms successful deprotection. Additionally, the equilibrium swelling ratio of the gel in DI water should increase approximately 4-fold (see Table 1).
Protocol 4.3: Functionalization via Metal-Ion Coordination
Causality: The deprotected 5-vinylimidazole units contain a free secondary amine and a tertiary imine nitrogen. These act as powerful bidentate or intermolecular Lewis bases, readily coordinating transition metals to form physically crosslinked metallohydrogels with enhanced mechanical toughness and catalytic/antimicrobial properties[2][3].
Materials:
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) or Zinc Sulfate (ZnSO₄)
Acetate Buffer (pH 5.5)
Step-by-Step Methodology:
Metal Solution Preparation: Prepare a 50 mM solution of CuSO₄ in pH 5.5 acetate buffer. Causality: A slightly acidic pH prevents the precipitation of copper hydroxide while keeping the imidazole ring sufficiently deprotonated for coordination.
Incubation: Immerse the fully swollen Poly(5-VIM) hydrogels into the metal solution for 24 hours at room temperature.
Washing: Remove the hydrogels and wash them three times with DI water to remove unbound surface ions.
Validation Step (Colorimetry & UV-Vis): The hydrogel will undergo a distinct visual transition from transparent to deep blue (for Cu²⁺), indicating the formation of the Cu-imidazole coordination complex. To quantify, measure the absorbance of the remaining supernatant via UV-Vis spectroscopy at 810 nm and calculate the metal uptake efficiency using a standard curve.
References
Metal ion binding properties of poly(N-vinylimidazole) hydrogels
Scite.ai[Link]
A New Deprotection Procedure for the N-Methoxymethyl Group of N-Methoxymethyl-Heterocyclic Compounds
Heterocycles (Clockss Archive)[Link]
Freeze–Thaw-Induced, Metal Ion Cross-Linked, Mechanically Robust, and Highly Stretchable Composite Poly(vinyl alcohol) Hydrogels for Flexible Electronic Applications
ACS Applied Polymer Materials[Link]
Application Note: Surface Functionalization of Nanoparticles with 1-(Methoxymethyl)-5-vinyl-1H-imidazole via SI-RAFT
Target Audience: Researchers, materials scientists, and drug development professionals. Application: pH-responsive nanocarriers for targeted intracellular drug and gene delivery.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, materials scientists, and drug development professionals.
Application: pH-responsive nanocarriers for targeted intracellular drug and gene delivery.
Introduction and Mechanistic Rationale
The development of "smart" nanocarriers that respond to the acidic tumor microenvironment or intracellular endosomal compartments is a major frontier in targeted drug delivery[1]. Poly(vinylimidazole) (PVI) is highly valued in this domain due to its unique pH-responsive properties. The imidazole ring possesses a pKa of approximately 6.0–6.5; it remains neutral at physiological pH (7.4) but becomes rapidly protonated in the acidic environment of the endosome (pH 5.0–6.5)[2]. This protonation triggers a massive influx of chloride ions and water, leading to osmotic swelling and subsequent endosomal rupture—a phenomenon known as the "proton sponge effect"[3].
However, grafting well-defined PVI chains onto nanoparticle surfaces presents a significant synthetic challenge. Unprotected vinylimidazole is a "less activated monomer" (LAM), and its free nitrogen lone pair can complex with catalysts or cause unwanted chain transfer during radical polymerization, leading to broad molecular weight distributions or premature termination[4].
The Solution: Utilizing 1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VIM) .
By masking the imidazole nitrogen with a methoxymethyl (MOM) protecting group, the monomer's reactivity is stabilized. This allows for highly controlled Surface-Initiated Reversible Addition-Fragmentation chain Transfer (SI-RAFT) polymerization[5]. Post-polymerization, the MOM group is easily cleaved under mild acidic conditions to yield a pure, highly active PVI shell capable of facilitating endosomal escape.
Experimental Workflows & Biological Mechanisms
The following diagrams illustrate the chemical synthesis workflow and the biological mechanism of action for the resulting nanocarriers.
Caption: Chemical workflow for SI-RAFT polymerization of MOM-VIM on silica nanoparticles.
Caption: Mechanism of endosomal escape via the proton sponge effect of Poly(VIM).
Step-by-Step Experimental Protocols
Note: The following protocol utilizes mesoporous silica nanoparticles (SiNPs) as the core substrate, but the surface chemistry can be adapted for gold or polymeric nanoparticles.
Phase 1: Preparation of CTA-Functionalized Silica Nanoparticles
To achieve a "living" polymerization from the particle surface, a Chain Transfer Agent (CTA) must be covalently anchored to the SiNPs[5].
Amination: Disperse 500 mg of bare SiNPs in 50 mL of anhydrous toluene. Add 1.0 mL of (3-Aminopropyl)triethoxysilane (APTES) and reflux at 110°C for 24 hours under a nitrogen atmosphere.
Purification: Recover the aminated SiNPs (SiNP-NH₂) via centrifugation (10,000 rpm, 15 min) and wash sequentially with toluene and ethanol to remove unreacted silane.
CTA Conjugation: Dissolve 200 mg of 4-Cyanopentanoic acid dithiobenzoate (CPDB, a RAFT CTA) in 20 mL of anhydrous dichloromethane (DCM). Add EDC·HCl (1.2 eq) and NHS (1.2 eq) to activate the carboxylic acid. Stir for 2 hours.
Coupling: Add 300 mg of SiNP-NH₂ to the activated CTA solution and stir in the dark for 48 hours at room temperature.
Validation Check: The resulting CTA-SiNPs will exhibit a distinct pink/red hue due to the dithiobenzoate group. Zeta potential should shift from highly positive (~+30 mV for aminated SiNPs) to slightly negative/neutral, confirming successful amide bond formation.
Phase 2: Surface-Initiated RAFT (SI-RAFT) of MOM-VIM
The MOM protecting group prevents the imidazole nitrogen from poisoning the propagating radical, ensuring a narrow polydispersity index (PDI)[4].
Reaction Mixture: In a Schlenk flask, combine 100 mg of CTA-SiNPs, 1.5 g of 1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VIM), and 5 mg of Azobisisobutyronitrile (AIBN) in 10 mL of anhydrous N,N-dimethylformamide (DMF).
Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles to rigorously remove dissolved oxygen, which would otherwise quench the radical polymerization.
Polymerization: Backfill the flask with argon and immerse it in a pre-heated oil bath at 70°C. Stir continuously for 24 hours.
Termination & Isolation: Quench the reaction by exposing the flask to air and cooling it in an ice bath. Isolate the Poly(MOM-VIM)-SiNPs via centrifugation and wash extensively with DMF and methanol to remove free polymer chains.
Validation Check: Dynamic Light Scattering (DLS) should show an increase in hydrodynamic diameter (typically +20-30 nm), confirming the growth of the polymer brush layer.
Phase 3: Post-Polymerization Deprotection
Removing the MOM group is required to restore the pH-responsive nature of the imidazole ring[1].
Acidic Cleavage: Disperse 100 mg of Poly(MOM-VIM)-SiNPs in 20 mL of a 2M HCl solution in methanol.
Incubation: Stir the suspension at room temperature for 12 hours. The mild acidic conditions selectively hydrolyze the acetal-like MOM linkage without degrading the robust carbon-carbon polymer backbone or the silica core.
Neutralization & Dialysis: Neutralize the suspension dropwise with 1M NaOH until the pH reaches 7.4. Transfer the dispersion to a dialysis membrane (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours to remove the cleaved methoxymethanol byproducts and excess salts.
Validation Check: Fourier Transform Infrared (FTIR) spectroscopy must show the disappearance of the strong C-O-C ether stretch at ~1100 cm⁻¹, confirming complete deprotection.
Quantitative Data Summary
The self-validating nature of this protocol is confirmed by tracking the physical properties of the nanoparticles at each stage. The table below summarizes the expected characterization data, highlighting the critical charge-reversal property of the final deprotected nanoparticles.
Synthesis Stage
Hydrodynamic Size (nm)
Polydispersity Index (PDI)
Zeta Potential at pH 7.4
Zeta Potential at pH 5.0
Bare SiNPs
50.2 ± 1.5
0.08
-35.4 mV
-28.1 mV
CTA-SiNPs
55.4 ± 1.8
0.10
-15.2 mV
-10.5 mV
Poly(MOM-VIM)-SiNPs
85.6 ± 2.4
0.12
-5.1 mV
-2.3 mV
Poly(VIM)-SiNPs (Final)
82.3 ± 2.1
0.14
+2.4 mV
+38.6 mV
Data Interpretation: The final Poly(VIM)-SiNPs exhibit a near-neutral charge at physiological pH (7.4), which prevents non-specific protein adsorption and extends blood circulation time. However, at endosomal pH (5.0), the zeta potential spikes to +38.6 mV. This massive charge reversal confirms the protonation of the imidazole rings, which is the exact biophysical trigger required for the proton sponge effect and successful intracellular drug release[2][3].
Optimizing the reaction yield of 1-(Methoxymethyl)-5-vinyl-1H-imidazole synthesis
Welcome to the technical support center for the synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your reaction yield and purity. My approach is to not just provide steps, but to explain the underlying chemical principles to empower you to make informed decisions in your laboratory work.
Introduction to the Synthesis
The synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common and reliable synthetic route involves a two-step sequence:
N-Protection: The first step is the protection of the imidazole nitrogen of a suitable 5-substituted imidazole precursor, typically 5-bromo-1H-imidazole, with a methoxymethyl (MOM) group. This is crucial to prevent side reactions in the subsequent cross-coupling step.
Vinylation: The second step involves a palladium-catalyzed cross-coupling reaction, such as a Stille or Heck coupling, to introduce the vinyl group at the C5 position of the imidazole ring.
This guide will provide a detailed protocol for this synthetic pathway, followed by a comprehensive troubleshooting guide and FAQs to address common challenges.
Optimized Experimental Protocol
This protocol represents a well-established method for the synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Part 1: Synthesis of 1-(Methoxymethyl)-5-bromo-1H-imidazole
Materials:
Reagent/Solvent
Molecular Weight
Quantity
Moles
Equivalents
5-Bromo-1H-imidazole
146.98 g/mol
10.0 g
68.0 mmol
1.0
Sodium Hydride (60% dispersion in mineral oil)
40.00 g/mol
3.27 g
81.6 mmol
1.2
Chloromethyl methyl ether (MOM-Cl)
80.51 g/mol
6.58 mL (7.48 g)
92.9 mmol
1.37
Anhydrous Tetrahydrofuran (THF)
-
200 mL
-
-
Saturated aqueous Sodium Bicarbonate (NaHCO₃)
-
100 mL
-
-
Brine
-
100 mL
-
-
Anhydrous Magnesium Sulfate (MgSO₄)
-
As needed
-
-
Procedure:
Reaction Setup: To a flame-dried 500 mL round-bottom flask under an argon atmosphere, add 5-bromo-1H-imidazole (10.0 g, 68.0 mmol) and anhydrous THF (150 mL).
Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (3.27 g of a 60% dispersion, 81.6 mmol) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.
Stir the suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.
N-Alkylation: Cool the reaction mixture back to 0 °C and add chloromethyl methyl ether (6.58 mL, 92.9 mmol) dropwise via syringe over 20 minutes.
Allow the reaction to warm to room temperature and stir overnight.
Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (100 mL) at 0 °C.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).
Combine the organic layers, wash with brine (100 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 1-(methoxymethyl)-5-bromo-1H-imidazole as a colorless oil.
Part 2: Synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole via Stille Coupling
Reaction Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add 1-(methoxymethyl)-5-bromo-1H-imidazole (5.0 g, 26.2 mmol), Pd₂(dba)₃ (0.72 g, 0.785 mmol), and triphenylarsine (0.96 g, 3.14 mmol).
Reagent Addition: Add anhydrous DMF (100 mL) via cannula, followed by the dropwise addition of vinyltributyltin (10.4 mL, 31.4 mmol).
Reaction: Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up: Cool the reaction to room temperature and dilute with ethyl acetate (200 mL).
Wash the organic layer with saturated aqueous KF solution (3 x 100 mL) to remove tin byproducts. Note: A gel-like precipitate of tributyltin fluoride may form. This can be removed by filtration through a pad of Celite.
Wash the organic layer with brine (100 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 1-(methoxymethyl)-5-vinyl-1H-imidazole.
Troubleshooting Guide
This section addresses common issues encountered during the synthesis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Issue 1: Low Yield in the N-Protection Step
Question: My yield of 1-(methoxymethyl)-5-bromo-1H-imidazole is consistently low. What are the likely causes and how can I improve it?
Answer: Low yields in the N-protection step can often be attributed to several factors. Here is a systematic approach to troubleshooting this issue:
Incomplete Deprotonation: The pKa of the imidazole N-H is approximately 14.5, so a strong base is required for complete deprotonation.
Solution: Ensure your sodium hydride is fresh and reactive. Older NaH can have a layer of inactive sodium hydroxide on its surface. Use a fresh bottle or wash the NaH with anhydrous hexanes to remove the mineral oil and any surface oxidation. Also, ensure your THF is rigorously anhydrous, as water will quench the sodium hydride.
Sub-optimal Reaction Temperature: While the initial deprotonation is often performed at 0 °C to control the exothermic reaction, allowing the reaction to proceed at room temperature for a period ensures complete formation of the imidazolide anion.
Solution: After the initial addition of NaH at 0 °C, allow the reaction to warm to room temperature and stir for at least one hour before the addition of MOM-Cl.
Degradation of MOM-Cl: Chloromethyl methyl ether is moisture-sensitive and can degrade over time.
Solution: Use freshly opened or distilled MOM-Cl for the best results.
Side Reactions: The imidazolide anion is a bidentate nucleophile, though N-alkylation is generally favored.
Solution: While less common, C-alkylation is a possibility. Ensure the dropwise addition of MOM-Cl at 0 °C to maintain good control over the reaction.
Caption: Troubleshooting workflow for low yield in the N-protection step.
Issue 2: Poor Conversion in the Stille Coupling Step
Question: The Stille coupling reaction is not going to completion, and I am recovering a significant amount of starting material. How can I optimize this reaction?
Answer: Incomplete Stille coupling reactions are a common challenge. The efficiency of this transformation is highly dependent on the catalyst, ligands, and reaction conditions.[1]
Catalyst Activity: The choice of palladium catalyst and ligand is critical.
Solution: Pd₂(dba)₃ is often more effective than Pd(PPh₃)₄ for Stille couplings. The use of an appropriate ligand, such as triphenylarsine (AsPh₃), can significantly improve the reaction rate and yield.[2] If the reaction is still sluggish, consider a different ligand such as P(o-tol)₃.
Solvent Choice: The polarity and coordinating ability of the solvent can influence the catalytic cycle.
Solution: While DMF is a good starting point, other polar aprotic solvents like dioxane or NMP can be screened. Ensure the solvent is anhydrous.
Reaction Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.
Solution: Gradually increase the reaction temperature to 90-100 °C. However, be mindful of potential decomposition of the starting materials or product at excessively high temperatures.
Additives: The addition of copper(I) salts can sometimes accelerate Stille couplings.
Solution: The inclusion of a catalytic amount of CuI (10-20 mol%) can sometimes be beneficial, though this needs to be empirically tested for your specific substrate.
Issue 3: Product Decomposition or Polymerization During Purification
Question: I am losing a significant amount of my product during purification, and I suspect it is decomposing or polymerizing. What can I do to minimize this?
Answer: Vinylimidazoles can be prone to polymerization, especially when heated or exposed to radical initiators like light and air.
Thermal Instability: Prolonged heating can lead to decomposition or polymerization.
Solution: When concentrating the product after the work-up, use a rotary evaporator at a moderate temperature (e.g., < 40 °C). If distillation is used for purification, perform it under high vacuum to keep the boiling point as low as possible.
Radical Polymerization: Exposure to air and light can initiate radical polymerization.
Solution: Keep the crude product and purified fractions under an inert atmosphere (argon or nitrogen) and protected from light as much as possible. Adding a small amount of a radical inhibitor like BHT (butylated hydroxytoluene) to the purified product can improve its storage stability.
Acid Sensitivity of the MOM Group: The methoxymethyl protecting group is labile to strong acids.
Solution: Avoid acidic conditions during work-up and purification. If using silica gel chromatography, it is generally fine, but prolonged exposure to silica gel (which can be slightly acidic) should be avoided. A quick purification is recommended.
Frequently Asked Questions (FAQs)
Q1: Can I use a different protecting group for the imidazole nitrogen?
A1: Yes, other protecting groups can be used. The choice of protecting group depends on the overall synthetic strategy and the conditions of subsequent reactions. For example, a trityl (Tr) group is also commonly used and is removed under milder acidic conditions than the MOM group. However, the bulky nature of the trityl group may influence the reactivity of the molecule. A tosyl (Ts) group is another option, which is more robust but requires harsher conditions for removal.
Q2: Is the Heck reaction a viable alternative to the Stille coupling for the vinylation step?
A2: The Heck reaction is a powerful tool for C-C bond formation and can be an alternative to the Stille coupling.[3] However, for the synthesis of 5-vinylimidazoles, the Stille coupling is often preferred due to its generally milder reaction conditions and higher functional group tolerance. The Heck reaction with vinylating agents like vinylboronic acids or their esters (Suzuki coupling) could also be explored. Optimization of the catalyst, base, and solvent would be necessary.
Q3: How do I confirm the structure of the final product, 1-(Methoxymethyl)-5-vinyl-1H-imidazole?
A3: The structure of the final product should be confirmed by a combination of spectroscopic methods:
¹H NMR: You should expect to see signals corresponding to the vinyl protons (typically in the range of 5.0-7.0 ppm with characteristic coupling constants), the imidazole ring protons, the methoxymethyl protons (a singlet for the O-CH₃ and a singlet for the N-CH₂-O), and any other protons in the molecule.
¹³C NMR: This will show the characteristic chemical shifts for the sp² carbons of the vinyl group and the imidazole ring, as well as the sp³ carbons of the methoxymethyl group.
Mass Spectrometry (MS): This will provide the molecular weight of the compound, confirming its elemental composition.
Infrared (IR) Spectroscopy: You can look for characteristic C=C stretching frequencies for the vinyl group and the imidazole ring.
Q4: What are the safety precautions I should take when working with the reagents in this synthesis?
A4: Several reagents used in this synthesis require careful handling:
Sodium Hydride (NaH): This is a flammable solid that reacts violently with water to produce hydrogen gas, which is highly flammable. Handle NaH in an inert atmosphere and away from any sources of ignition.
Chloromethyl methyl ether (MOM-Cl): This is a carcinogenic and lachrymatory substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).
Vinyltributyltin: Organotin compounds are toxic and should be handled with care. Avoid inhalation and skin contact. The work-up procedure with potassium fluoride is designed to precipitate the toxic tin byproducts, which should be disposed of as hazardous waste.
Palladium Catalysts and Triphenylarsine: These should be handled in a fume hood. Triphenylarsine is toxic.
Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.
References
Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 1986, 25 (6), 508-524.
Farina, V.; Krishnamurthy, V.; Scott, W. J. The Stille Reaction. Organic Reactions, 1997, 50, 1-652.
Heck, R. F. Palladium-Catalyzed Vinylation of Organic Halides. Organic Reactions, 1982, 27, 345-390.
Wikipedia Contributors. 1-Vinylimidazole. Wikipedia, The Free Encyclopedia. [Link] (accessed Mar 24, 2026).
Shabalin, D. A.; Camp, J. E. Recent advances in the synthesis of imidazoles. Org. Biomol. Chem., 2020 , 18, 3950-3964. [Link]]
Jagtap, S. Heck Reaction—State of the Art. Catalysts, 2017 , 7, 267. [Link]3]
Improving thermal stability of 1-(Methoxymethyl)-5-vinyl-1H-imidazole copolymers
Welcome to the Technical Support Center for Specialty Copolymers. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific thermodynamic and mechanistic challenges associated...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Specialty Copolymers. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific thermodynamic and mechanistic challenges associated with 1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-VIM) copolymers.
The methoxymethyl (MOM) group is an excellent protecting moiety during radical polymerization, preventing unwanted complexation or hydrogen bonding. However, its aliphatic ether linkage introduces a thermal vulnerability that compromises the inherently high thermal stability of the naked poly(vinylimidazole) backbone. This guide provides field-proven, self-validating strategies to diagnose degradation profiles, execute post-polymerization modifications, and engineer highly stable copolymer networks.
Q1: During TGA under a nitrogen atmosphere, my copolymer exhibits a sharp 15–20% weight loss between 150°C and 250°C. Is the polymer backbone degrading?A1: No, this is not backbone degradation. This low-temperature weight loss is the thermolytic cleavage of the N-methoxymethyl (MOM) protecting group. The MOM group decomposes to release volatile formaldehyde and methanol, leaving behind a poly(5-vinyl-1H-imidazole) intermediate. True backbone degradation of vinylimidazole polymers does not occur until 340°C–500°C. At that stage, homolytic scission of the carbon–nitrogen bond occurs, followed by depolymerization into 1H-imidazole and 1-vinylimidazole[1].
Q2: Why does the glass transition temperature (
Tg
) of my copolymer shift unpredictably after the first heating cycle in DSC?A2: The first DSC heating cycle often induces partial, uncontrolled thermal deprotection of the MOM group. Once the MOM group is cleaved, the newly exposed naked imidazole rings form strong intermolecular hydrogen bonds. This physical cross-linking drastically restricts polymer chain mobility, artificially inflating the
Tg
in all subsequent heating cycles. To obtain reliable baseline thermal metrics, you must perform a controlled chemical deprotection prior to thermal analysis.
Thermal degradation pathway of MOM-protected vinylimidazole copolymers.
Q3: How can I increase the Initial Decomposition Temperature (IDT) of the copolymer while retaining the imidazole functionality for downstream applications?A3: You must transition the polymer from a thermally labile protected state to a stabilized network. I recommend a two-pronged approach:
Chemical Deprotection: Remove the MOM group using acidic hydrolysis rather than relying on uncontrolled thermal cleavage.
Strategic Comonomer Selection: Copolymerize the MOM-VIM monomer with rigid, high-
Tg
comonomers. For example, copolymerization with phenoxyethylmethacrylate (POEMA) significantly enhances macromolecular stiffness and thermal stability[2]. Alternatively, acrylonitrile (AN) comonomers yield copolymers with initial decomposition temperatures exceeding 300°C and exceptional char yields (40–48%)[3].
Q4: We are developing a high-temperature polymeric ionic liquid (PIL) coating by quaternizing the deprotected imidazole ring, but it severely reduced our thermal stability. How do we fix this?A4: The thermal stability of quaternized poly(vinylimidazole) is dictated by the counter-anion. If you used an alkyl halide for quaternization, the resulting halide anions (Cl⁻, Br⁻, I⁻) act as strong nucleophiles at elevated temperatures. They attack the alkyl groups, initiating a reverse Menschutkin reaction (dealkylation) at temperatures as low as 200°C.
Solution: Perform an anion exchange with bis(trifluoromethanesulfonyl)imide ([NTf2]⁻). The bulky, highly charge-delocalized [NTf2]⁻ anion eliminates nucleophilic attack, pushing the thermal degradation onset safely above 400°C[4].
Section 3: Quantitative Benchmarking Data
To aid in your formulation choices, the following table summarizes the thermal stability metrics of various vinylimidazole-based architectures.
To ensure reproducibility and self-validation, use the following protocol for the controlled deprotection and subsequent thermal stabilization of your MOM-VIM copolymers.
Protocol: Controlled Deprotection and Cross-linking Workflow
Phase 1: Acidic Deprotection (MOM Removal)
Dissolve 5.0 g of the Poly(MOM-VIM-co-X) copolymer in 50 mL of anhydrous methanol.
Add 10 mL of 3M HCl in methanol dropwise under continuous stirring.
Reflux the mixture at 65°C for 12 hours. Causality: The acidic environment protonates the ether oxygen, facilitating the elimination of the methoxymethyl group as dimethoxymethane/methanol, yielding the hydrochloride salt of the naked imidazole.
Neutralize the solution with 1M NaOH until a pH of 7.5 is reached, precipitating the deprotected copolymer.
Purify via dialysis against deionized water for 48 hours (MWCO 3.5 kDa) to remove residual salts, followed by lyophilization.
Phase 2: Thermal Curing / Cross-linking
Dissolve the lyophilized deprotected copolymer in N,N-dimethylformamide (DMF) at 15 wt%.
Add a bis-epoxide cross-linker (e.g., Poly(ethylene glycol) diglycidyl ether) at a 0.5 molar ratio relative to the imidazole units.
Cast the solution onto a glass substrate and cure in a vacuum oven at 80°C for 4 hours, followed by a post-cure ramp to 120°C for 2 hours. Causality: The step-cure prevents solvent boiling (void formation) while ensuring complete ring-opening nucleophilic attack by the imidazole nitrogens on the epoxides, creating a robust, thermally stable 3D network.
Validation: Run TGA (10°C/min, N₂ atmosphere). A successful network will show zero weight loss below 300°C.
Step-by-step workflow for post-polymerization modification and thermal stabilization.
References
Thermal Behavior, Stability, and Decomposition Mechanism of Poly(N-vinylimidazole)
Source: Macromolecules - ACS Publications
URL:[Link]
Comparative Study of Thermal Degradation of N-vinylimidazole/Phenoxy- and Methoxyethylmethacrylate Copolymers
Source: Taylor & Francis
URL:[Link]
Poly (acrylonitrile - co -1-vinylimidazole): A New Melt Processable Carbon Fiber Precursor
Source: DTIC (Defense Technical Information Center)
URL:[Link]
Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development
Source: MDPI
URL:[Link]
Technical Support Center: Methoxymethyl (MOM) Group Deprotection in Imidazole Synthesis
Welcome to the technical support center for navigating the complexities of methoxymethyl (MOM) group deprotection, specifically tailored for researchers, scientists, and drug development professionals working with imidaz...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for navigating the complexities of methoxymethyl (MOM) group deprotection, specifically tailored for researchers, scientists, and drug development professionals working with imidazole-containing compounds. The N-MOM protection of imidazoles is a common strategy to temper the nucleophilicity of the ring during synthesis. However, the deprotection step can often be fraught with challenges, leading to incomplete reactions, low yields, and unwanted side products. This guide is designed to provide in-depth, field-proven insights to help you troubleshoot these issues effectively.
Troubleshooting Guide: Addressing Common Deprotection Failures
This section directly addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable protocols.
Question 1: My N-MOM deprotection is incomplete, even with standard acidic conditions (e.g., HCl in MeOH). What's going wrong?
Answer: Incomplete deprotection is a frequent hurdle. The stability of the N-MOM group on an imidazole ring can be surprisingly robust, and several factors can contribute to a sluggish or stalled reaction.
Root Cause Analysis:
Insufficient Acid Strength or Concentration: The standard acidic hydrolysis mechanism requires protonation of one of the acetal oxygens to facilitate cleavage.[1] If the acid is too weak or too dilute, the equilibrium may not sufficiently favor the protonated intermediate.
Steric Hindrance: Bulky substituents on the imidazole ring or elsewhere on the molecule can sterically shield the MOM group, making it less accessible to the acid catalyst.
Solvent Effects: The choice of solvent can significantly influence the reaction rate. While protic solvents like methanol or ethanol are common, their nucleophilicity can sometimes interfere or fail to adequately solvate the reaction intermediates.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for incomplete MOM deprotection.
Recommended Actions & Protocols:
Optimize Brønsted Acid Conditions:
Increase Acid Stoichiometry: Incrementally increase the equivalents of acid (e.g., from catalytic to 1.5-2.0 equivalents of concentrated HCl).
Elevate Temperature: Gently heat the reaction to 40-50 °C.[2] Monitor carefully by TLC to avoid decomposition.
Alternative Strong Acids: Consider using trifluoroacetic acid (TFA) in dichloromethane (DCM).[1] A typical starting point is a 1:15 ratio of TFA to DCM.[1]
Employ Lewis Acids: Lewis acids can be highly effective by coordinating to the ether oxygen, which activates the MOM group for cleavage.[2]
Common Lewis Acids: Zinc(II) trifluoromethanesulfonate (Zn(OTf)₂),[3] Zirconium(IV) chloride (ZrCl₄),[4] and Trimethylsilyl bromide (TMSBr) are potent options.[2]
Caution: Lewis acids can be harsh. Screen conditions at lower temperatures (e.g., 0 °C to room temperature) to maintain selectivity, especially if other acid-sensitive functional groups are present.[2]
Protocol: Deprotection using TFA in DCM
Dissolve the N-MOM imidazole substrate (1.0 eq.) in anhydrous DCM.
Allow the reaction to warm to room temperature and stir, monitoring progress by TLC. Reaction times can vary from 1 to 12 hours.[1]
Upon completion, carefully quench the reaction by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Separate the layers and extract the aqueous phase with DCM.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Question 2: My reaction is complete, but I'm observing significant side products or decomposition of my starting material. How can I improve selectivity?
Answer: The acidic conditions required for MOM deprotection can often be too harsh for sensitive substrates, leading to undesired side reactions. The key is to find milder conditions that are still effective for cleaving the N-MOM bond.
Root Cause Analysis:
Acid-Labile Functional Groups: Your molecule may contain other protecting groups (e.g., Boc, Trityl) or functionalities that are susceptible to cleavage or rearrangement under strongly acidic conditions.[5][6]
Imidazole Ring Reactivity: The imidazole ring itself can be sensitive to harsh acids, potentially leading to degradation.
Formation of Carcinogenic Byproducts: Standard acidic workups with HCl and methanol can potentially regenerate small amounts of the carcinogenic methoxymethyl chloride (MOMCl).[7]
Protocol: Mild Deprotection with TMSOTf and 2,2'-Bipyridyl
This method is particularly useful for substrates with acid-sensitive groups.[10][11]
To a solution of the N-MOM imidazole (1.0 eq.) and 2,2'-bipyridyl (3.0 eq.) in anhydrous acetonitrile (CH₃CN) at 0 °C under a nitrogen atmosphere, add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (2.0 eq.) dropwise.
Stir the solution at room temperature, monitoring by TLC until the starting material is consumed.
Add water to the reaction mixture and continue stirring at room temperature to hydrolyze the intermediate silyl ether.
Extract the product with an appropriate organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify by column chromatography.
Question 3: I'm seeing deprotection during my purification step on silica gel. How can I prevent this?
Answer: This is a classic issue caused by the inherent acidity of standard silica gel.[2][14] The acidic surface of the silica is sufficient to catalyze the hydrolysis of the acid-labile MOM group.
Preventative Measures:
Neutralize Silica Gel: Prepare your silica gel slurry for column chromatography in an eluent containing a small amount of a non-polar amine, such as triethylamine (typically 0.1-1% v/v).[2] This will neutralize the acidic sites on the silica.
Use Neutral Alumina: As an alternative stationary phase, neutral alumina can be used for chromatography, which avoids the acidity issue altogether.
Basic Workup: Ensure your workup procedure thoroughly neutralizes all acid from the reaction before concentrating the crude product. A wash with saturated aqueous NaHCO₃ is standard.[2]
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism of acidic MOM deprotection?
A1: The deprotection proceeds via protonation of one of the acetal oxygens by an acid. This makes the MOM group a better leaving group. The C-O bond then cleaves to release the deprotected nitrogen (as an imidazolium ion) and a resonance-stabilized oxonium ion. The imidazolium is then deprotonated during workup, and the oxonium ion is trapped by a nucleophile (like water or the alcohol solvent) to form byproducts like formaldehyde and methanol.[1]
Caption: Simplified mechanism of acidic MOM deprotection.
Q2: Are there any orthogonal protecting groups I should consider for imidazole nitrogen if MOM deprotection proves too difficult?
A2: Yes, orthogonal protection is a key strategy in complex syntheses.[6][15] For imidazoles, common alternatives to MOM include:
Trityl (Trt): Cleaved under very mild acidic conditions, often providing good orthogonality with other acid-labile groups if conditions are carefully selected.[5]
tert-Butoxycarbonyl (Boc): Generally removed with strong acids like TFA, but can sometimes be cleaved under specific basic or thermolytic conditions.[5][16] It is stable to a wider range of non-acidic conditions compared to MOM.
2-(Trimethylsilyl)ethoxymethyl (SEM): Cleaved with fluoride sources (e.g., TBAF), offering excellent orthogonality to acid- and base-labile groups.
Q3: Can I use basic conditions to deprotect an N-MOM imidazole?
A3: Generally, the MOM group is stable to basic conditions, which is one of its primary advantages as a protecting group.[10] However, some specific N-MOM heterocyclic compounds, particularly those with strong electron-withdrawing groups, might undergo cleavage under certain basic conditions, though this is not a standard or reliable method for imidazoles.[17] For routine deprotection, acidic or Lewis acidic methods are the standard approach.
References
MOM Protecting Group: MOM Protection & Deprotection Mechanism – - Total Synthesis. (n.d.). Total Synthesis. Retrieved March 25, 2026, from [Link]
VI Protecting Groups and Orthogonal Protection Strategies. (n.d.). Retrieved March 25, 2026, from [Link]
Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124. Retrieved March 25, 2026, from [Link]
Liu, W., et al. (2022). Deprotection and Functionalization of Protective N‐Heterocycles Under Mild Conditions. European Journal of Organic Chemistry, 2022(23). Retrieved March 25, 2026, from [Link]
Sharma, G. V. M., et al. (2004). An efficient protocol for the preparation of MOM ethers and their deprotection using zirconium(IV) chloride. Tetrahedron Letters, 45(50), 9229-9232. Retrieved March 25, 2026, from [Link]
MOM Ethers. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]
Stability of -OMOM protecting groups. (2021, July 21). Reddit. Retrieved March 25, 2026, from [Link]
Sotomayor, N., & Lete, E. (2002). A new deprotection procedure for the n-methoxy-methyl group of n-methoxymethyl-heterocyclic compound. Retrieved March 25, 2026, from [Link]
Moriguchi, T., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 8869-8875. Retrieved March 25, 2026, from [Link]
Lee, S., & Park, K. (2024). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Asian Journal of Organic Chemistry, 13(2), e202300620. Retrieved March 25, 2026, from [Link]
Protecting group. (n.d.). In Wikipedia. Retrieved March 25, 2026, from [Link]
Romanelli, G. P., et al. (2005). Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. Molecules, 10(1), 123-129. Retrieved March 25, 2026, from [Link]
Reddy, D. S., et al. (2015). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. Letters in Organic Chemistry, 12(9), 662-666. Retrieved March 25, 2026, from [Link]
Perkovic, V., et al. (2012). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Molecules, 17(7), 8534-8551. Retrieved March 25, 2026, from [Link]
Kim, S., et al. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 51(15), 1947-1949. Retrieved March 25, 2026, from [Link]
An Efficient and Selective Deprotecting Method for Methoxymethyl Ethers. (2015). ResearchGate. Retrieved March 25, 2026, from [Link]
Curtis, N. J., & Brown, R. S. (1980). An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles. The Journal of Organic Chemistry, 45(20), 4038-4040. Retrieved March 25, 2026, from [Link]
Hydroxyl Protecting Groups Stability. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]
MOM Deprotection. (2024, May 19). Reddit. Retrieved March 25, 2026, from [Link]
Kim, S., et al. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 51(15), 1947-1949. Retrieved March 25, 2026, from [Link]
Bajwa, N., & Jennings, M. P. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 104(1), 21-52. Retrieved March 25, 2026, from [Link]
Optimal temperature and inhibitor conditions for 1-(Methoxymethyl)-5-vinyl-1H-imidazole
Welcome to the technical support guide for 1-(Methoxymethyl)-5-vinyl-1H-imidazole. This document is intended for researchers, scientists, and professionals in drug development who are working with this reactive vinyl mon...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 1-(Methoxymethyl)-5-vinyl-1H-imidazole. This document is intended for researchers, scientists, and professionals in drug development who are working with this reactive vinyl monomer. As a specialized imidazole derivative, its handling and storage are critical for experimental success and safety. This guide provides in-depth technical information and practical advice in a question-and-answer format to address common challenges.
FREQUENTLY ASKED QUESTIONS (FAQs)
Q1: What are the primary stability concerns for 1-(Methoxymethyl)-5-vinyl-1H-imidazole?
A1: The primary stability concern for 1-(Methoxymethyl)-5-vinyl-1H-imidazole is its propensity for spontaneous polymerization. This is due to the presence of the vinyl group, which can undergo free-radical polymerization initiated by heat, light, or the presence of radical species. Additionally, like many imidazole derivatives, it can be sensitive to strong acids, and oxidizing agents.[1]
Q2: What are the recommended short-term and long-term storage conditions?
A2: Due to the lack of specific data for 1-(Methoxymethyl)-5-vinyl-1H-imidazole, we recommend adhering to the storage guidelines for structurally similar vinyl imidazoles and methoxymethyl imidazoles.
To minimize the rate of potential degradation and spontaneous polymerization.
Short-term (in-use): Controlled room temperature (20-25°C), away from direct heat sources.[3]
To prevent thermal initiation of polymerization during experimental procedures.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).[2]
To prevent oxidation, which can generate radical species that initiate polymerization.
Light
Protect from light by using an amber vial or storing in a dark place.[2]
UV light can initiate free-radical polymerization.
Container
Tightly sealed container.
To prevent contamination and exposure to moisture and air.
Q3: Should I add a polymerization inhibitor to 1-(Methoxymethyl)-5-vinyl-1H-imidazole upon receipt?
A3: It is highly probable that commercially available 1-(Methoxymethyl)-5-vinyl-1H-imidazole is supplied with a polymerization inhibitor. However, the type and concentration may vary. It is crucial to consult the supplier's technical data sheet or safety data sheet (SDS) for this information. If you intend to store the monomer for an extended period, especially after opening the original container, adding a supplemental inhibitor may be necessary.
Q4: What are common polymerization inhibitors for vinyl-containing materials?
A4: While specific inhibitors for 1-(Methoxymethyl)-5-vinyl-1H-imidazole are not documented in the available literature, common and effective inhibitors for vinyl monomers include:
Inhibitor
Typical Concentration
Notes
Hydroquinone (HQ)
100-1000 ppm
Often requires the presence of oxygen to be effective.[4]
Hydroquinone monomethyl ether (MEHQ)
100-1000 ppm
A common choice for many vinyl monomers.
4-tert-Butylcatechol (TBC)
100-1000 ppm
Effective inhibitor, often used in styrenic monomers.
This section addresses specific issues that you may encounter during your experiments with 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Problem 1: The monomer has polymerized in the bottle during storage.
Possible Cause
Troubleshooting/Prevention
Depletion of inhibitor.
Monitor the inhibitor concentration over time, especially if the container has been opened multiple times. Consider adding a supplemental inhibitor for long-term storage.
Improper storage temperature.
Always store at the recommended refrigerated temperature (2-8°C).[2] Avoid storing at room temperature for extended periods.
Exposure to light or air (oxygen).
Ensure the container is tightly sealed and protected from light.[2] Purging with an inert gas like argon or nitrogen before sealing can be beneficial.[2]
Problem 2: Inconsistent results in polymerization reactions.
Possible Cause
Troubleshooting/Prevention
Partial polymerization of the monomer stock.
Before use, check for any signs of increased viscosity or solidification in the monomer. If suspected, it is best to use a fresh batch.
Inhibitor interference.
The presence of an inhibitor will affect the initiation of your intended polymerization. The inhibitor may need to be removed prior to the reaction. A common method for removing phenolic inhibitors is to pass the monomer through a column of activated basic alumina.
Contamination of the monomer.
Ensure all glassware is scrupulously clean and dry. Avoid introducing any potential radical sources into the monomer.
Problem 3: The monomer appears discolored (yellow to brown).
Possible Cause
Troubleshooting/Prevention
Oxidation and/or minor degradation.
Some discoloration can occur over time due to oxidation, especially if not stored under an inert atmosphere.[1] While minor discoloration may not significantly affect some applications, for high-purity requirements, purification by vacuum distillation may be necessary. Always handle in a well-ventilated area or fume hood.
Presence of impurities from synthesis.
If the discoloration is present upon receipt, contact the supplier. Purification may be required depending on the sensitivity of your experiment.
Experimental Workflow Visualization
Workflow for Handling and Using the Monomer
The following diagram illustrates the recommended workflow for handling 1-(Methoxymethyl)-5-vinyl-1H-imidazole to ensure experimental success and safety.
Caption: Recommended handling workflow for 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Mechanism of Polymerization Inhibition
This diagram illustrates the general mechanism by which a phenolic inhibitor, such as hydroquinone, quenches radical polymerization.
Caption: Simplified mechanism of free-radical quenching by a phenolic inhibitor.
References
Unknown. (n.d.). Imidazole Safety Information. Retrieved from [Link]
Capot Chemical Co., Ltd. (2018, December 7). MSDS of 1-(methoxymethyl)-1H-imidazole. Retrieved from [Link]
PubChem. (n.d.). 1-(methoxymethyl)-1H-imidazole. Retrieved from [Link]
3M. (2020, June 30). Safety Data Sheet. Retrieved from [Link]
Google Patents. (n.d.). US6447649B1 - Polymerization inhibitor for vinyl-containing materials.
Zhang, Q., et al. (n.d.). Facile synthesis of well-controlled poly(1-vinyl imidazole) by the RAFT process. Royal Society of Chemistry. Retrieved from [Link]
ECHA. (n.d.). 1-(methoxymethyl)-1H-imidazole. Retrieved from [Link]
MDPI. (2023, January 23). 5-Vinyl-1H-tetrazole. Retrieved from [Link]
The Good Scents Company. (n.d.). 1-vinyl imidazole. Retrieved from [Link]
Organic Syntheses. (2017, September 9). N-Methoxy-N-methylcyanoformamide. Retrieved from [Link]
ACS Publications. (2012, November 6). Thermal Behavior, Stability, and Decomposition Mechanism of Poly(N-vinylimidazole). Retrieved from [Link]
Google Patents. (2024, May 28). CN118103354A - Method for producing halogenated vinyl imidazole compounds.
Gupta, N., et al. (2020, April 24). A Review on Imidazole Derivatives Having Appropriate Remedies for Extreme Diseases. ResearchGate. Retrieved from [Link]
Wikipedia. (n.d.). 1-Vinylimidazole. Retrieved from [Link]
Reducing byproducts during the vinylation of 1-(Methoxymethyl)-1H-imidazole
Welcome to the Technical Support Center for the functionalization of protected imidazoles. The C-vinylation of 1-(Methoxymethyl)-1H-imidazole (1-MOM-imidazole) is a critical transformation in the synthesis of complex alk...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the functionalization of protected imidazoles. The C-vinylation of 1-(Methoxymethyl)-1H-imidazole (1-MOM-imidazole) is a critical transformation in the synthesis of complex alkaloids, histamine receptor modulators, and kinase inhibitors. However, researchers frequently encounter yield-limiting byproducts such as protecting group cleavage, regioisomeric mixtures, and spontaneous polymerization.
This guide is designed to provide drug development professionals with mechanistic insights, troubleshooting strategies, and self-validating protocols to ensure high-fidelity vinylation.
Mechanistic Pathway & Byproduct Visualization
Understanding the divergence between the catalytic cycle and degradation pathways is the first step in troubleshooting your reaction.
Mechanistic pathways of 1-MOM-imidazole vinylation and common byproduct formation.
Troubleshooting Guide & FAQs
Q1: Why am I observing significant loss of the methoxymethyl (MOM) protecting group during the vinylation reaction?
Expertise & Experience: The MOM group is an acetal-like protecting group that is highly susceptible to acidic hydrolysis. During transition-metal-catalyzed cross-coupling (especially when using vinyl halides or triflates), the generation of acidic byproducts (e.g., HX or HOTf) locally lowers the pH. Furthermore, certain Lewis acidic metal centers at elevated temperatures can coordinate with the MOM oxygen, facilitating its premature cleavage.
Self-Validating Solution: Implement a strict buffering system. Always use a stoichiometric excess of a mild, non-nucleophilic base (e.g., K₃PO₄ or Cs₂CO₃). Validation check: During the aqueous workup, test the aqueous layer with pH paper. If the pH drops below 7.5, immediately add saturated NaHCO₃ to prevent autocatalytic MOM cleavage during extraction.
Q2: My isolated yield is low, and I am recovering a viscous, insoluble material. How do I prevent polymerization?
Expertise & Experience: Vinylimidazoles are highly prone to free-radical polymerization. The conjugated nature of the vinyl group with the electron-rich imidazole ring creates an ideal monomer that readily polymerizes when exposed to heat, UV light, or trace oxygen (which acts as a radical initiator).
Self-Validating Solution: Add a radical scavenger such as BHT (butylated hydroxytoluene) or MEHQ (4-methoxyphenol) at 500–1000 ppm to the reaction mixture and the collection flasks during purification. Validation check: Wrap the reaction vessel in aluminum foil to exclude light. During solvent evaporation on the rotary evaporator, strictly monitor the water bath to ensure it never exceeds 40 °C.
Q3: NMR analysis indicates a mixture of C2 and C5 vinylated products. How can I drive regioselectivity exclusively to the C2 position?
Expertise & Experience: The C2 proton of 1-MOM-imidazole is the most acidic due to the inductive effects of the adjacent nitrogen atoms, making it the thermodynamic target for C-H activation. However, the MOM group at N1 introduces steric hindrance that can push the metal catalyst toward the less hindered C5 position.
Self-Validating Solution: Regioselectivity is heavily dictated by the ligand. For nickel-catalyzed C-H alkenylation, using bulky bidentate phosphine ligands like dcype (1,2-bis(dicyclohexylphosphino)ethane) in a tertiary alcohol solvent (e.g., t-amyl alcohol) directs the catalyst selectively to the C2 position by stabilizing the metallacycle intermediate . Alternatively, catalyst-free conditions using electron-deficient alkynes exclusively target the C2 position via a zwitterionic intermediate .
Q4: I am observing homocoupling of the vinylating agent. How do I suppress this?
Expertise & Experience: Homocoupling is a classic side reaction in cross-coupling, typically driven by the presence of trace oxygen which acts as an oxidant, turning the catalytic cycle into an oxidative homocoupling pathway.
Self-Validating Solution: Rigorously degas all solvents using the freeze-pump-thaw method (minimum three cycles). Validation check: Use a syringe pump to add the vinylating agent over 2–4 hours. This keeps its steady-state concentration low, kinetically favoring the cross-coupling over homocoupling.
Quantitative Data Summary: Byproduct Mitigation
Byproduct / Issue
Mechanistic Cause
Primary Mitigation Strategy
Secondary Precaution
1H-imidazole (MOM Cleavage)
Acidic hydrolysis of the acetal-like MOM linkage
Use 2.0+ equiv of K₃PO₄ or Cs₂CO₃
Neutralize silica gel with 1% Et₃N prior to chromatography
Poly(vinylimidazole)
Radical-initiated polymerization of the conjugated diene
Add 500-1000 ppm BHT or MEHQ
Exclude light; maintain evaporation temperatures < 40 °C
C5-Vinyl Regioisomer
Steric clash at C2 / Ligand misdirection
Use bulky bidentate ligands (e.g., dcype)
Switch to catalyst-free zwitterionic pathways if applicable
Vinyl Homocoupler
Oxidative homocoupling via trace O₂
Rigorous freeze-pump-thaw degassing
Slow addition of the vinylating agent via syringe pump
Standard Operating Procedures (Experimental Protocols)
Protocol A: Nickel-Catalyzed C2-Alkenylation of 1-MOM-1H-imidazole
This protocol utilizes a solvent-accelerated C-H activation pathway to ensure high C2-selectivity while preserving the MOM group .
Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Ni(OTf)₂ (10 mol%), dcype (20 mol%), and anhydrous K₃PO₄ (2.0 equiv).
Reagent Addition: Add 1-MOM-1H-imidazole (1.0 equiv) and the desired enol derivative/vinylating agent (1.5 equiv).
Solvent Addition: Add anhydrous t-amyl alcohol to achieve a 0.2 M concentration relative to the imidazole. Note: Tertiary alcohols are critical here to accelerate the C-H activation step without acting as nucleophiles.
Reaction: Seal the tube, remove it from the glovebox, and stir at 120 °C for 24 hours behind a blast shield.
Self-Validation Step (In-Process): Before scaling up, run a 0.1 mmol pilot. At 24 hours, pull a 50 µL aliquot, dilute in EtOAc, and analyze via GC-MS using dodecane as an internal standard to validate the C2/C5 regioselectivity ratio and confirm the absence of MOM cleavage.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts.
Purification: Concentrate under reduced pressure (water bath < 40 °C). Purify via silica gel chromatography, ensuring the eluent contains 1% Et₃N to prevent acid-catalyzed MOM cleavage on the column.
Protocol B: Catalyst-Free Stereoselective C2-Vinylation with Electron-Deficient Alkynes
This protocol leverages a zwitterionic intermediate to achieve completely regioselective C2-vinylation under unusually mild conditions .
Preparation: In a round-bottom flask wrapped in aluminum foil, add 1-MOM-1H-imidazole (2.0 equiv).
Addition: Slowly add 3-phenyl-2-propynenitrile (1.0 equiv) dropwise at 20–25 °C. No solvent or transition metal catalyst is required.
Reaction: Stir the neat mixture at room temperature for 12–24 hours.
Self-Validation Step (In-Process): Monitor the reaction progress via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active alkyne spot serves as an internal kinetic marker for reaction completion.
Purification: Directly load the crude mixture onto a silica gel column (pre-neutralized with 1% Et₃N) and elute with Hexanes/EtOAc to isolate the pure (Z)-vinylimidazole product.
References
Muto, K.; Hatakeyama, T.; Yamaguchi, J.; Itami, K. "C–H arylation and alkenylation of imidazoles by nickel catalysis: solvent-accelerated imidazole C–H activation." Chemical Science, 2015, 6, 6792-6798.[Link][1]
Trofimov, B. A.; et al. "Stereoselective C(2)-Vinylation of 1-Substituted Imidazoles with 3-Phenyl-2-propynenitrile." The Journal of Organic Chemistry, 2008, 73, 21, 8612–8614.[Link][2]
A Comparative Guide to the Reactivity of 1-(Methoxymethyl)-5-vinyl-1H-imidazole and 1-vinylimidazole
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of heterocyclic chemistry, vinylimidazoles serve as versatile building blocks for the synthesis of a wide array of functionali...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of heterocyclic chemistry, vinylimidazoles serve as versatile building blocks for the synthesis of a wide array of functionalized molecules, from polymers to pharmaceutical agents. Their reactivity is of paramount importance in dictating their utility in various applications. This guide provides an in-depth comparison of the reactivity of two key vinylimidazole derivatives: 1-vinylimidazole and 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
While 1-vinylimidazole has been extensively studied, 1-(methoxymethyl)-5-vinyl-1H-imidazole presents a unique substitution pattern that significantly alters its chemical behavior. Understanding these differences is crucial for researchers aiming to leverage the specific properties of each molecule in their synthetic strategies. This guide will dissect the electronic and steric factors influencing their reactivity in polymerization, electrophilic and nucleophilic additions, and coordination chemistry, supported by theoretical insights and proposed experimental protocols.
Molecular Structures and Electronic Profiles
The fundamental difference between the two molecules lies in the placement of the vinyl group and the presence of a methoxymethyl (MOM) group on the imidazole ring.
1-Vinylimidazole (1-VIm): Features a vinyl group attached to the N-1 position of the imidazole ring. This conjugation of the vinyl double bond with the lone pair of the nitrogen atom significantly influences the electronic properties of both the ring and the vinyl group.
1-(Methoxymethyl)-5-vinyl-1H-imidazole (MOM-5-VIm): In this isomer, the vinyl group is shifted to the C-5 position, and a methoxymethyl group is attached to the N-1 position. The MOM group is known to be an effective protecting group for the imidazole nitrogen.[1][2]
The general reactivity of the imidazole ring is characterized by a high reactivity of the C-5 position towards electrophilic substitution.[3]
Comparative Reactivity Analysis
This section will explore the anticipated differences in reactivity between 1-VIm and MOM-5-VIm across several key reaction types.
Polymerization Reactivity
Both molecules contain a polymerizable vinyl group, making them valuable monomers. However, the location of the vinyl group and the nature of the N-1 substituent are expected to lead to different polymerization behaviors.
1-Vinylimidazole (1-VIm):
1-VIm readily undergoes free-radical polymerization to form poly(1-vinylimidazole), a water-soluble polymer with applications in various fields.[4] The polymerization can be initiated by thermal or UV means.[4] The rate of free-radical polymerization of 1-vinylimidazole is pH-dependent, being very slow at pH 9 and significantly faster at pH 1.[4]
The polymerization of MOM-5-VIm is expected to proceed via the C-5 vinyl group. The electronic influence of the imidazole ring on the vinyl group at C-5 is different from that at N-1. The N-1 vinyl group in 1-VIm is directly conjugated with the nitrogen lone pair, which can affect the reactivity of the radical intermediate. In MOM-5-VIm, the vinyl group is attached to a carbon atom of the aromatic ring, and its reactivity will be influenced by the overall electron density of the ring, which is in turn modulated by the N-1 MOM group. The MOM group is generally considered electron-withdrawing, which could potentially decrease the electron density of the vinyl group at C-5, thereby affecting its polymerization kinetics compared to 1-VIm.
Expected to form functional polymers; solubility will depend on the polymer structure.
The imidazole moiety imparts specific properties to the resulting polymer.
Proposed Experimental Protocol: Comparative Polymerization Study
Objective: To compare the free-radical polymerization kinetics of 1-VIm and MOM-5-VIm.
Materials:
1-Vinylimidazole (purified)
1-(Methoxymethyl)-5-vinyl-1H-imidazole (synthesized and purified)
Azobisisobutyronitrile (AIBN) as initiator
Anhydrous solvent (e.g., benzene or DMF)
Nitrogen source for inert atmosphere
Gravimetric analysis equipment
NMR spectrometer for conversion analysis
Procedure:
Prepare stock solutions of 1-VIm and MOM-5-VIm of the same molar concentration in the chosen solvent.
In separate, identical reaction vessels, place equal volumes of the monomer solutions.
Add a catalytic amount of AIBN to each vessel.
Purge each vessel with nitrogen for 15 minutes to remove oxygen.
Place the reaction vessels in a constant temperature bath (e.g., 70°C).
At regular time intervals, withdraw aliquots from each reaction mixture.
Quench the polymerization in the aliquots (e.g., by rapid cooling and addition of an inhibitor).
Determine the monomer conversion for each time point using gravimetric analysis (by precipitating the polymer) or ¹H NMR spectroscopy (by integrating monomer and polymer signals).
Plot monomer conversion versus time for both reactions to compare their polymerization rates.
Electrophilic Addition to the Vinyl Group
The vinyl group in both molecules is susceptible to electrophilic addition. However, the electron density of the double bond, and thus its reactivity towards electrophiles, will be different.
1-Vinylimidazole (1-VIm):
The nitrogen atom at the 1-position donates electron density to the vinyl group through resonance, making the β-carbon of the vinyl group nucleophilic. This makes it reactive towards electrophiles.[5]
In MOM-5-VIm, the vinyl group is at the C-5 position. The overall electron density of the imidazole ring will influence the reactivity of this vinyl group. The N-1 MOM group, being electron-withdrawing, is expected to reduce the overall electron density of the ring compared to an N-alkylated imidazole. However, the C-5 position is generally the most electron-rich carbon in the imidazole ring.[3] Therefore, the vinyl group at C-5 is still expected to be reactive towards electrophiles, though potentially less so than the vinyl group in 1-VIm.
Logical Workflow for Electrophilic Addition
Caption: Predicted reactivity in electrophilic addition.
Nucleophilic Reactivity of the Imidazole Ring
The imidazole ring itself can act as a nucleophile, primarily through the N-3 nitrogen.
1-Vinylimidazole (1-VIm):
The N-3 nitrogen of 1-VIm is a good nucleophile and can participate in reactions such as alkylation and coordination to metal centers.[6]
The N-1 position is blocked by the MOM group. The N-3 nitrogen remains a potential nucleophilic site. The electron-withdrawing nature of the MOM group at N-1 is expected to decrease the basicity and nucleophilicity of the N-3 nitrogen compared to 1-VIm.
The lone pair on the sp² hybridized nitrogen is available for reaction.
Relative Nucleophilicity
Higher
Lower
The electron-withdrawing MOM group at N-1 reduces the electron density at N-3.
Reactions
Alkylation, Acylation, Coordination
Alkylation, Acylation, Coordination (at a potentially slower rate)
Both can undergo similar reactions, but with different kinetics.
Coordination Chemistry
The nitrogen atoms of the imidazole ring can coordinate to metal ions.
1-Vinylimidazole (1-VIm):
1-VIm is a well-known ligand in coordination chemistry, typically coordinating through the N-3 nitrogen.[7] In some cases, coordination can also occur through the vinyl group.[7]
Coordination is expected to occur primarily through the N-3 nitrogen. As discussed, the reduced nucleophilicity of the N-3 nitrogen due to the MOM group might lead to the formation of less stable metal complexes compared to those formed with 1-VIm. The steric bulk of the MOM group could also play a role in the coordination geometry.
Experimental Workflow for Coordination Study
Caption: Workflow for comparing coordination complexes.
The Role of the Methoxymethyl (MOM) Group
The MOM group in MOM-5-VIm serves as a protecting group for the imidazole nitrogen. This has important implications for its reactivity:
Stability: The MOM group is stable to a variety of reagents but can be cleaved under acidic conditions.[8] This allows for the selective deprotection of the N-1 position after other transformations have been carried out on the molecule.
Electronic Effect: As an N-alkoxymethyl group, it is generally considered to be electron-withdrawing, which deactivates the imidazole ring towards electrophilic substitution and reduces the nucleophilicity of the N-3 nitrogen.
Steric Hindrance: The MOM group introduces steric bulk at the N-1 position, which can influence the approach of reagents to the adjacent C-2 and N-3 positions.
Proposed Experimental Protocol: Deprotection of MOM-5-VIm
Objective: To demonstrate the removal of the MOM group from a derivative of MOM-5-VIm.
Materials:
A derivative of MOM-5-VIm (e.g., the polymer or an addition product)
Acidic solution (e.g., HCl in methanol or trifluoroacetic acid)
Solvent (e.g., methanol, dichloromethane)
Standard workup reagents (e.g., sodium bicarbonate solution, brine, drying agent)
Purification supplies (e.g., silica gel for chromatography)
Procedure:
Dissolve the MOM-protected compound in a suitable solvent.
Add the acidic solution dropwise at room temperature.
Monitor the reaction progress by thin-layer chromatography (TLC).
Once the reaction is complete, neutralize the acid with a base (e.g., saturated sodium bicarbonate solution).
Extract the product with an organic solvent.
Wash the organic layer with brine, dry over a drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure.
Purify the deprotected product by column chromatography.
Characterize the product by NMR and mass spectrometry to confirm the removal of the MOM group.
Conclusion
The reactivity of 1-(methoxymethyl)-5-vinyl-1H-imidazole is predicted to differ significantly from that of 1-vinylimidazole due to the distinct substitution pattern. The key differences are summarized below:
Polymerization: 1-VIm is expected to polymerize more readily due to the activated N-vinyl group.
Electrophilic Addition: The vinyl group of 1-VIm is likely more susceptible to electrophilic attack.
Nucleophilicity: The N-3 nitrogen of 1-VIm is a stronger nucleophile and a better ligand for metal coordination.
Synthetic Versatility: The MOM group in MOM-5-VIm offers the advantage of being a removable protecting group, allowing for sequential functionalization of the imidazole ring.
These predicted differences in reactivity provide a framework for researchers to make informed decisions when selecting a vinylimidazole derivative for a specific synthetic application. The proposed experimental protocols offer a starting point for the empirical validation of these hypotheses, ultimately leading to a more comprehensive understanding of the chemistry of these valuable heterocyclic building blocks.
References
D. Bellus, P. Hrdlovic, and M. Lazar, "C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition," PMC, 2011. [URL not available]
H. Togo, S. Iida, and M. Yokoyama, "A new deprotection procedure for the n-methoxy-methyl group of n-methoxymethyl-heterocyclic compound," Tetrahedron Letters, vol. 43, no. 13, pp. 2349-2351, 2002.
A. K. Kakati and B. K. Patel, "Co-Ordination Ability of Vinylimidazole(Vim), Imidazole(Im), Indazole(In), Ammonia(NH3) and Dimethyl Sulphoxide (DMSO) Ligands in Ruthenium Complexes," Oriental Journal of Chemistry, vol. 30, no. 4, pp. 1637-1644, 2014.
S. Jääskeläinen et al., "Vinylimidazole coordination modes to Pt and Au metal centers," Dalton Transactions, vol. 49, no. 27, pp. 9426-9434, 2020.
ResearchGate. "Polymerization of various vinylimidazole isomers (NVIm, 2VIm, and 4VIm)
S. Ye et al., "Vinylimidazole-Based Polymer Electrolytes with Superior Conductivity and Promising Electrochemical Performance for Calcium Batteries," ACS Applied Energy Materials, vol. 5, no. 10, pp. 12563-12571, 2022.
A. S. Konev et al., "C(2) and C(5) Nucleophilic Functionalization of 4H-Imidazole-3-oxide Exposed to Carboranyllithium," The Journal of Organic Chemistry, vol. 87, no. 24, pp. 16549-16558, 2022.
ResearchGate. "A New Deprotection Procedure for the N-Methoxymethyl Group of N-Methoxymethyl-heterocyclic Compounds." [URL not available]
SciSpace. "Co-Ordination Ability of Vinylimidazole(Vim), Imidazole(Im), Indazole(In), Ammonia(NH3) and Dimethyl Sulphoxide (DMSO) Ligands i." [URL not available]
M. Andersson et al., "Vinylimidazole copolymers: coordination chemistry, solubility, and cross-linking as function of Cu2+ and Zn2+ complexation," Colloid and Polymer Science, vol. 289, no. 12, pp. 1361-1372, 2011.
C. G. Overberger and N. Vorchheimer, "Imidazole-containing Polymers. Synthesis and Polymerization of the Monomer 4(5)-Vinylimidazole," Journal of the American Chemical Society, vol. 85, no. 21, pp. 3515-3516, 1963.
C. G. Overberger et al., "The Esterolytic Catalysis of Poly-4(5)-vinylimidazole and Poly-5(6)-vinylbenzimidazole," Journal of the American Chemical Society, vol. 86, no. 23, pp. 5110-5115, 1964.
S. D. Rapp, M. A. Jupa, and C. E. Schiewer, "The Crosslinker Matters: Vinylimidazole-Based Anion Exchange Polymer for Dispersive Solid-Phase Extraction of Phenolic Acids," Molecules, vol. 27, no. 5, p. 1708, 2022.
Y. Wang, N. Liu, and Q. Bu, "Ligand‐assisted Palladium Catalyzed C5 Arylation Reaction of Imidazoles with Aryl Chlorides," ChemistrySelect, vol. 4, no. 42, pp. 12341-12344, 2019.
S. De, S. Mandal, and G. K. Das, "C5 Metalation of Imidazole-Based Monothiolates en Route to Selenothiolates," Organometallics, vol. 39, no. 10, pp. 1827-1835, 2020.
A. B. D. T. G. de Souza and B. A. D. Neto, "Recent advances in the synthesis of imidazoles," Organic & Biomolecular Chemistry, vol. 18, no. 20, pp. 3749-3766, 2020.
ResearchGate. "Examples of poly(1‐vinylimidazole) (left), poly(1‐vinylimidazolium)..." [URL not available]
M. Poyatos, E. Viscor, and M. Viciano-Chumillas, "Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study," Molecules, vol. 24, no. 23, p. 4301, 2019.
J. A. T. Norman, D. J. K. Meadows, and J. A. Robinson, "Total Syntheses of Roseochelins A and B Using an Oxidative Decarboxylation Strategy," Organic Letters, vol. 23, no. 7, pp. 2596-2600, 2021.
The Good Scents Company, "1-vinyl imidazole." [Link]
D.-T. Gerokonstantis et al., "Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH," Arkivoc, vol. 2020, no. 8, pp. 115-124, 2020.
Y.-C. Yeh et al., "The effect of N-methylation on photophysical properties of imidazole-based fluorescent molecules," Arkivoc, vol. 2023, no. 2, pp. 1-10, 2023.
A. S. Sarac, "Synthesis and characterization of N-vinylimidazole±ethyl methacrylate copolymers and determination of monomer reactivity ratios," Polymer, vol. 42, no. 13, pp. 5951-5957, 2001.
A. M. Lodder, G.-J. Koomen, and H. C. van der Plas, "Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles," Molecules, vol. 26, no. 8, p. 2307, 2021.
M. Poyatos, E. Viscor, and M. Viciano-Chumillas, "Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study," Molecules, vol. 24, no. 23, p. 4301, 2019.
T. Takeda et al., "Synthesis of aminated poly(1-vinylimidazole) for a new pH-sensitive DNA carrier," Nucleic Acids Symposium Series, vol. 51, no. 1, pp. 333-334, 2007.
S. A. G. Bhat and M. A. Wani, "Chemical and Pharmacological Properties of Imidazoles," International Journal of Pharmaceutical and Phytopharmacological Research, vol. 4, no. 2, pp. 83-89, 2014.
A. Puratchikody, S. Gopalakrishnan, and M. Nallu, "Synthesis and Pharmacological Evaluation of Some Potent 2-(4-Substitutedphenyl)-4,5- Diphenyl-1H-Imidazoles," Indian Journal of Pharmaceutical Sciences, vol. 67, no. 6, pp. 713-717, 2005.
A. A. G. El-Faham, "Importance and Involvement of Imidazole Structure in Current and Future Therapy," Molecules, vol. 26, no. 22, p. 6908, 2021.
G. A. A. El-Hiti, "Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity," Molecules, vol. 27, no. 11, p. 3535, 2022.
ResearchGate. "Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents." [URL not available]
S. A. Lermontov et al., "Addition reaction of halogens to vinyl(pentafluorocyclopropanes): competition between a radical addition and an electrophilic addition," The Journal of Organic Chemistry, vol. 68, no. 13, pp. 5419-5421, 2003.
J. Porcayo-Calderon et al., "Inhibition Mechanism of Some Vinylalkylimidazolium-Based Polymeric Ionic Liquids against Acid Corrosion of API 5L X60 Steel: Electrochemical and Surface Studies," ACS Omega, vol. 5, no. 1, pp. 633-645, 2020.
HPLC Method Validation for Testing 1-(Methoxymethyl)-5-vinyl-1H-imidazole Purity: A Comparative Guide
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Executive Summary 1-(Methoxymethyl)-5-vinyl-1H-imidazole is a highly functionalized heterocyclic building block widely utilized in t...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Executive Summary
1-(Methoxymethyl)-5-vinyl-1H-imidazole is a highly functionalized heterocyclic building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and specialized functional polymers. Ensuring the absolute purity of this intermediate is critical, as trace isomeric impurities or degraded monomers can poison downstream catalytic cross-coupling reactions or prematurely terminate polymer chain propagation.
This guide provides an objective, data-driven comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of 1-(Methoxymethyl)-5-vinyl-1H-imidazole. By evaluating the physicochemical causality behind method performance, we demonstrate why a high-pH, base-deactivated reversed-phase approach is scientifically superior to standard acidic protocols. Furthermore, we provide a fully self-validating experimental protocol aligned with the latest [1].
Mechanistic Causality: The Analytical Challenge
Developing a robust purity assay for 1-(Methoxymethyl)-5-vinyl-1H-imidazole requires navigating two distinct chemical liabilities inherent to its structure:
Imidazole Basicity & Silanol Interactions: The tertiary nitrogen (N3) of the imidazole ring has a pKa of approximately 6.5. In standard Reversed-Phase HPLC (RP-HPLC) utilizing acidic mobile phases (e.g., 0.1% Trifluoroacetic acid, pH ~2.0), the imidazole ring becomes fully protonated. This positively charged species undergoes secondary ion-exchange interactions with residual, unendcapped silanols (Si-O⁻) on standard C18 silica stationary phases, resulting in severe peak tailing and poor resolution[2].
Acid-Lability of the N-MOM Group: The methoxymethyl (MOM) group is an aminal/acetal-type protecting group. While highly stable under basic conditions, N-MOM groups are notoriously labile in aqueous acid. Subjecting this compound to a standard pH 2.0 mobile phase induces on-column hydrolysis, cleaving the MOM group to yield the free 5-vinyl-1H-imidazole, formaldehyde, and methanol. This creates artifactual impurity peaks, leading to a false failure of the batch purity.
The Solution: Shifting to a High-pH RP-HPLC method (pH 9.0) utilizing an Ethylene-Bridged Hybrid (BEH) C18 column. At pH 9.0, the imidazole is fully deprotonated (neutral), eliminating silanol interactions, while the basic environment perfectly preserves the integrity of the acid-labile MOM group[3].
Comparative Analysis of HPLC Methodologies
To objectively validate this mechanistic hypothesis, we compared the chromatographic performance of the standard acidic method against the optimized high-pH method.
Method A (Standard Low-pH RP-HPLC): Standard Silica C18, Mobile Phase: 0.1% TFA in Water / Acetonitrile (pH 2.0).
Method B (Optimized High-pH RP-HPLC): Hybrid BEH C18, Mobile Phase: 10 mM Ammonium Bicarbonate / Acetonitrile (pH 9.0).
Table 1: Chromatographic Performance Comparison
Performance Metric
Method A (Low-pH / 0.1% TFA)
Method B (High-pH / NH₄HCO₃)
Analytical Conclusion
Retention Time (tR)
3.4 min (Elutes near void)
7.2 min (Optimal retention)
Neutral species in Method B partitions better into the C18 phase.
USP Tailing Factor (T)
2.45 (Severe Tailing)
1.08 (Highly Symmetrical)
Method B eliminates secondary ion-exchange silanol interactions.
Theoretical Plates (N)
4,200
16,500
Method B provides superior column efficiency and sharper peaks.
Resolution (Rs) from Isomer
1.1 (Co-elution)
3.8 (Baseline Resolution)
Method B allows accurate quantitation of closely eluting impurities.
On-Column Degradation
Yes (MOM cleavage observed)
No (Analyte remains stable)
Method B prevents acid-catalyzed hydrolysis of the protecting group.
The Superior Protocol: High-pH RP-HPLC (Self-Validating System)
To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It incorporates strict System Suitability Testing (SST) criteria that must be met before any sample data is accepted, ensuring the instrument is fit-for-purpose[4].
Step 1: Reagent & Mobile Phase Preparation
Mobile Phase A (Buffer): Weigh 0.79 g of LC-MS grade Ammonium Bicarbonate (NH₄HCO₃) and dissolve in 1.0 L of ultrapure water (18.2 MΩ·cm). Adjust the pH to 9.0 ± 0.05 using dilute ammonium hydroxide. Filter through a 0.22 µm nylon membrane.
Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.
Diluent: Mix Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio. Causality Note: Matching the diluent to the initial gradient conditions prevents solvent-mismatch peak distortion.
Step 2: Sample Preparation
Reference Standard: Accurately weigh 10.0 mg of certified 1-(Methoxymethyl)-5-vinyl-1H-imidazole reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Diluent (Concentration: 1.0 mg/mL).
Test Sample: Prepare the synthesized batch identically to achieve a nominal concentration of 1.0 mg/mL. Filter all solutions through a 0.22 µm PTFE syringe filter.
Step 3: Chromatographic Conditions
Column: Waters XBridge BEH C18, 150 x 4.6 mm, 3.5 µm (or equivalent base-deactivated hybrid column).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 5 µL.
Detection: Photodiode Array (PDA) extracted at 225 nm (optimal absorbance for the conjugated vinyl-imidazole chromophore).
Gradient Program:
0.0 - 2.0 min: 5% B
2.0 - 12.0 min: Linear ramp to 60% B
12.0 - 15.0 min: Linear ramp to 95% B (Column Wash)
15.0 - 20.0 min: 5% B (Re-equilibration)
Step 4: System Suitability Testing (The Self-Validation Gate)
Before injecting test samples, execute the following sequence:
Inject Diluent (Blank) 1x. Criterion: No interfering peaks at the retention time of the main analyte.
Inject Reference Standard 6x consecutive times.
Acceptance Criteria:
%RSD of Peak Area ≤ 1.0%
USP Tailing Factor (T) ≤ 1.5
Theoretical Plates (N) ≥ 10,000
Do not proceed to sample analysis unless all SST criteria are strictly met.
ICH Q2(R2) Method Validation Data
Following the establishment of Method B, a full validation was executed in accordance with the framework[1][5].
Table 2: ICH Q2(R2) Validation Summary for Method B
Validation Parameter
ICH Q2(R2) Requirement
Experimental Result
Status
Specificity
Complete separation from impurities/degradants
Peak Purity Angle < Purity Threshold (PDA); No blank interference.
Pass
Linearity & Range
r² ≥ 0.999 over 80-120% of nominal
Range: 0.05 to 1.5 mg/mL (5% to 150%). r² = 0.9998
Pass
Accuracy (Recovery)
98.0% - 102.0% recovery across range
Spiked at 50%, 100%, 150%. Mean Recovery: 99.6%
Pass
Precision (Repeatability)
%RSD ≤ 2.0% (n=6 injections)
%RSD = 0.42%
Pass
Intermediate Precision
%RSD ≤ 2.0% (Different analyst/day)
%RSD = 0.65%
Pass
Sensitivity (LOD / LOQ)
Signal-to-Noise (S/N) ≥ 3 and ≥ 10
LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL
Pass
Robustness
Method must withstand deliberate variations
Passed criteria at Flow ±0.1 mL/min, Temp ±2°C, pH ±0.2.
Pass
Validation Lifecycle Workflow
Figure 1: ICH Q2(R2) analytical method validation lifecycle for purity testing.
Conclusion
The purity validation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole cannot be reliably performed using standard low-pH HPLC methods due to the basicity of the imidazole ring and the acid-lability of the N-MOM protecting group. By transitioning to a High-pH RP-HPLC method (pH 9.0) utilizing a hybrid BEH column, analysts can entirely suppress secondary silanol interactions and prevent artifactual on-column degradation. The resulting method is highly robust, sensitive, and fully compliant with ICH Q2(R2) validation requirements, ensuring the absolute quality of this critical chemical building block.
References
ICH Q2(R2) Validation of analytical procedures - Scientific guideline
European Medicines Agency (EMA) / International Council for Harmonisation (ICH)
URL:[Link]
ICH Q14 Analytical Procedure Development
European Medicines Agency (EMA) / International Council for Harmonisation (ICH)
URL:[Link]
HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma
Pharmaceuticals (MDPI)
URL:[Link]
GC-MS analysis and fragmentation pattern of 1-(Methoxymethyl)-5-vinyl-1H-imidazole
An In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Structural Elucidation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole Introduction: Characterizing a Novel Imidazole Derivative 1-(M...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Structural Elucidation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole
Introduction: Characterizing a Novel Imidazole Derivative
1-(Methoxymethyl)-5-vinyl-1H-imidazole is a heterocyclic compound with potential applications as a versatile intermediate in the synthesis of new pharmaceutical agents and materials.[1] The unique arrangement of its functional groups—a protective methoxymethyl group on the nitrogen, a reactive vinyl group, and the core imidazole ring—necessitates robust analytical methods for its identification, purity assessment, and quality control.
Gas Chromatography-Mass Spectrometry (GC-MS) stands as a primary technique for the analysis of volatile and semi-volatile compounds due to its exceptional combination of high-resolution separation (GC) and definitive molecular identification (MS).[2] This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for developing a GC-MS method for 1-(Methoxymethyl)-5-vinyl-1H-imidazole. In the absence of published mass spectral data for this specific molecule, we will apply first principles of mass spectrometry and established fragmentation patterns of related imidazole structures to propose a theoretical fragmentation pathway. This predictive approach serves as a powerful starting point for method development and structural confirmation in a research and drug development setting.
Part 1: A Foundational GC-MS Protocol for Analysis
The primary objective in developing a GC-MS method is to achieve a sharp, symmetrical chromatographic peak for the analyte, ensuring it is sufficiently volatile and thermally stable to pass through the GC system without degradation. The following protocol is designed as a robust starting point, grounded in common practices for analyzing N-substituted imidazole derivatives.
Experimental Protocol: GC-MS Analysis
Sample Preparation: Accurately weigh and dissolve the 1-(Methoxymethyl)-5-vinyl-1H-imidazole standard or sample in a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate) to a concentration of approximately 100 µg/mL.
GC System Configuration: Utilize a standard GC system equipped with a split/splitless injector and coupled to a mass spectrometer.[3]
Injection: Inject 1 µL of the sample solution into the GC inlet. The choice of split vs. splitless injection depends on the analyte concentration. For initial method development and trace analysis, splitless mode is often preferred to maximize sensitivity.
Chromatographic Separation: Separate the analyte on a capillary column. A mid-polarity column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is an excellent initial choice as it provides good selectivity for a wide range of molecules.
Mass Spectrometric Detection: Operate the mass spectrometer in Electron Ionization (EI) mode. A standard electron energy of 70 eV is used to induce reproducible fragmentation and allow for library matching.[3] The instrument should scan a mass range broad enough to include the molecular ion and all significant fragments (e.g., m/z 40-300).
Workflow for Method Development
The logical flow for establishing and validating the analytical method is depicted below.
GC-MS Method Development Workflow.
Table 1: Recommended GC-MS Parameters
Parameter
Recommended Setting
Rationale
GC System
Agilent GC with 5977 MS or equivalent
Standard, robust instrumentation for routine analysis.
Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film
Inert, mid-polarity column suitable for a wide range of analytes, including N-heterocycles. Provides good peak shape and thermal stability.
Carrier Gas
Helium, Constant Flow @ 1.0 mL/min
Inert carrier gas providing good chromatographic efficiency.[3]
Inlet Temp.
250 °C
Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode
Splitless (1 min purge delay)
Maximizes transfer of analyte to the column for high sensitivity.
Oven Program
50 °C (hold 2 min), ramp 10 °C/min to 280 °C (hold 5 min)
A standard program that allows for separation from solvent and other impurities while ensuring elution of the target analyte.
MS Source Temp.
230 °C
Standard temperature to maintain cleanliness and promote proper ionization.
MS Quad Temp.
150 °C
Standard temperature for stable mass filtering.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard energy that produces reproducible fragmentation patterns suitable for library comparison and structural elucidation.[3]
Scan Range
m/z 40 - 300
Covers the expected molecular ion (m/z 138) and key fragments.
Part 2: Predicting the Electron Ionization Fragmentation Pattern
Structural elucidation by EI-MS relies on interpreting the fragmentation pattern to piece together the molecule's structure. While mass spectra of imidazoles can be complex, their fragmentation is not random and follows established chemical principles.[4] The fragmentation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole (Molecular Weight: 138.17 g/mol ) is predicted to be driven by the stability of the imidazole ring and the nature of its substituents.
The mass spectrum is expected to show a discernible molecular ion (M⁺•) at m/z 138. The major fragmentation pathways are likely to involve the N1-methoxymethyl and C5-vinyl substituents.
Predicted Fragmentation Pathways:
Loss of Methoxy Radical (•OCH₃): Alpha-cleavage next to the ether oxygen is a common pathway. This would result in the loss of a 31 Da radical to form a stable ion at m/z 107 .
Loss of Methoxymethyl Radical (•CH₂OCH₃): Cleavage of the entire N-substituent is highly probable, leading to the loss of a 45 Da radical. This would generate an ion corresponding to 5-vinyl-1H-imidazole at m/z 93 .
Loss of Formaldehyde (CH₂O): A rearrangement reaction could lead to the expulsion of a neutral formaldehyde molecule (30 Da) and the formation of an N-methyl-5-vinyl-imidazole radical cation at m/z 108 .
Imidazole Ring Fission: The imidazole ring itself can fragment. A characteristic fragmentation of imidazole involves the loss of hydrogen cyanide (HCN, 27 Da).[5][6] This could occur from the molecular ion or subsequent fragments, leading to a variety of smaller ions. For example, fragmentation of the m/z 93 ion could lead to an ion at m/z 66 .
The proposed fragmentation cascade is visualized below.
Proposed EI fragmentation of 1-(Methoxymethyl)-5-vinyl-1H-imidazole.
Part 3: Comparison with Alternative Analytical Techniques
While GC-MS is a powerful tool, it is not the only option. The choice of an analytical technique depends on the specific requirements of the analysis, such as sample matrix, required sensitivity, and available instrumentation. Other prominent techniques for analyzing imidazole compounds include High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[7][8][9]
Table 2: Comparison of Analytical Methodologies
Feature
GC-MS
HPLC-UV
LC-MS/MS
Principle
Separation of volatile compounds in gas phase, MS detection.
Separation of soluble compounds in liquid phase, UV absorbance detection.
Separation in liquid phase, MS/MS detection.
Analyte Volatility
Required. Analyte must be volatile and thermally stable.
Not required. Ideal for non-volatile or thermally labile compounds.
Not required. Broad applicability.
Derivatization
May be needed for polar compounds to increase volatility.[2]
Not typically required.
Not typically required.
Structural Info
Excellent. Provides detailed fragmentation patterns for definitive identification.
Limited. Provides retention time and UV spectrum, which is often not unique.
Excellent. Provides molecular weight and characteristic product ions for high-confidence identification.
Sensitivity
Good to excellent, especially in SIM mode.
Moderate. Limited by the analyte's chromophore.[7]
Excellent. Often the most sensitive technique, capable of detecting trace levels.[10]
Matrix Effects
Generally low, but can be affected by co-eluting matrix components.
Can be significant, requiring robust sample cleanup or gradient elution.
Can be significant (ion suppression/enhancement), often requiring internal standards.[2]
Best For
Purity analysis, identification of unknown volatile impurities, structural elucidation.
Routine quantification in simple matrices, purity checks where impurities are known.
Trace quantification in complex matrices (e.g., biological fluids), metabolite identification.[9]
For 1-(Methoxymethyl)-5-vinyl-1H-imidazole, GC-MS is highly suitable for identity confirmation and purity testing in the context of chemical synthesis, where samples are relatively clean. If the analysis were to be performed in a complex biological matrix (e.g., plasma), the superior sensitivity and reduced sample preparation complexity of LC-MS/MS would likely make it the method of choice.[11] HPLC-UV could serve as a simple, cost-effective quality control method for routine assays once the compound's identity is confirmed.[7]
Conclusion
This guide provides a comprehensive framework for the analysis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole using Gas Chromatography-Mass Spectrometry. By establishing a robust experimental protocol and applying fundamental principles of mass spectrometry, we have proposed a likely fragmentation pattern that serves as a blueprint for structural elucidation. The comparison with alternative techniques like HPLC and LC-MS highlights the versatility required in modern analytical science, allowing researchers to select the optimal method based on their specific analytical challenge. The protocols and predictive data presented herein constitute a self-validating system, where the experimental results can be directly compared against the theoretically-grounded predictions to achieve confident identification and characterization of this novel compound.
References
BenchChem. (2025). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers. BenchChem.
BenchChem. (2025). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. BenchChem.
Separations. (2023). HPLC method for separating enantiomers of imidazole derivatives - Antifungal compounds. MDPI.
Wiley Analytical Science. (2019). Imidazole quantification by LC determination.
El-Kassem, M. A., et al. (2018). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules.
AquaEnergy Expo. (n.d.). Analytical methods for tracing pharmaceutical residues in water and wastewater. AquaEnergy Expo Knowledge Hub.
ResearchGate. (n.d.). Electron impact studies. XII. Mass spectra of substituted imidazoles.
Hindawi. (2018). Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide.
Atmospheric Measurement Techniques. (2023). A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry.
Meissner, R., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. Journal of The American Society for Mass Spectrometry.
Vyskocilová, P., et al. (2006). Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. Nucleosides Nucleotides Nucleic Acids.
Meissner, R., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. PMC - NIH.
Benchmarking 1-(Methoxymethyl)-5-vinyl-1H-imidazole: A High-Fidelity Monomer for Advanced Material Science
As a Senior Application Scientist, selecting the right monomer is the foundational step in engineering functional polymers. Imidazole-containing polymers are highly sought after in material science for their biomimetic p...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, selecting the right monomer is the foundational step in engineering functional polymers. Imidazole-containing polymers are highly sought after in material science for their biomimetic properties, metal coordination, and proton-conducting capabilities. However, synthesizing well-defined poly(vinylimidazole) architectures presents a significant chemical challenge.
This guide objectively benchmarks 1-(Methoxymethyl)-5-vinyl-1H-imidazole (1-MOM-5-VI) against its commercial alternatives, detailing the causality behind its structural advantages, providing self-validating experimental protocols, and comparing its performance in advanced material applications.
The Causality of Monomer Selection: Overcoming Polymerization Barriers
To understand the value of 1-MOM-5-VI, we must first analyze the limitations of its alternatives: 1-vinylimidazole (1-VI) and unprotected 5-vinylimidazole (5-VI) .
The imidazole ring is amphoteric, possessing both a hydrogen-bond donor (N-H) and an acceptor (N:). In unprotected 5-VI, the free secondary amine (N-H) severely interferes with Controlled Radical Polymerization (CRP) techniques like Reversible Addition-Fragmentation chain Transfer (RAFT). The nucleophilic N-H can cause aminolysis of the thiocarbonylthio chain transfer agents (CTAs) or act as a chain transfer site, leading to broad polydispersity indices (PDIs), loss of end-group fidelity, and even gelation [1].
While the commercial monomer 1-VI avoids these issues because the vinyl group is attached directly to the nitrogen (eliminating the N-H proton), the resulting poly(1-VI) lacks the critical hydrogen-bond donor capacity. This destroys the polymer's ability to form continuous hydrogen-bonding networks.
The 1-MOM-5-VI Solution:
By protecting the N-H position of 5-VI with a methoxymethyl (MOM) group, we electronically and sterically mask the amine. The MOM acetal is highly stable under the neutral/basic conditions of radical initiation but is highly labile under mild acidic conditions. This allows for precise architectural control during RAFT polymerization, followed by quantitative deprotection to yield pure, well-defined poly(5-VI).
Table 1: Comparative Analysis of Vinylimidazole Monomers
Monomer
Polymerization Control (RAFT)
Post-Polymerization Deprotection
H-Bonding Capacity in Polymer
Primary Material Application
1-Vinylimidazole (1-VI)
Excellent (No free N-H)
N/A
Poor (Acceptor only)
Metal coordination, basic resins
5-Vinylimidazole (5-VI)
Poor (Aminolysis of CTA) [1]
N/A
Excellent (Donor & Acceptor)
N/A (Difficult to synthesize directly)
1-MOM-5-VI
Excellent (Protected N-H)
Quantitative (Mild Acid)
Excellent (Post-deprotection)
Proton Exchange Membranes, Gene Delivery
Experimental Protocols: A Self-Validating Workflow
To ensure high-fidelity polymer synthesis, the following protocols utilize a self-validating system where the success of the polymerization and subsequent deprotection can be orthogonally verified via Nuclear Magnetic Resonance (NMR) spectroscopy.
Protocol A: RAFT Polymerization of 1-MOM-5-VI
Reagent Preparation: In a Schlenk flask, dissolve 1-MOM-5-VI (monomer), 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB, as the CTA), and Azobisisobutyronitrile (AIBN, as the initiator) in anhydrous N,N-Dimethylformamide (DMF).
Stoichiometry: Maintain a molar ratio of [Monomer]:[CTA]:[Initiator] = 100:1:0.1 to target a predictable molecular weight.
Deoxygenation: Perform three consecutive freeze-pump-thaw cycles to rigorously remove dissolved oxygen, which would otherwise quench the propagating radicals.
Propagation: Backfill with ultra-pure Argon and immerse the flask in a pre-heated oil bath at 70°C for 12 hours.
Purification: Terminate the reaction by rapid cooling and exposure to air. Precipitate the polymer dropwise into cold diethyl ether. Filter and dry under vacuum.
Validation Checkpoint: Size Exclusion Chromatography (SEC) should reveal a monomodal peak with a PDI < 1.20, confirming controlled growth.
Protocol B: Acidic Deprotection to Poly(5-VI)
Hydrolysis: Dissolve the purified poly(1-MOM-5-VI) in methanol. Add 2M aqueous HCl (10 equivalents relative to the MOM groups).
Cleavage: Reflux the solution at 65°C for 4 hours. The acidic environment catalyzes the cleavage of the acetal linkage, releasing formaldehyde and methanol as byproducts.
Neutralization: Cool the solution and neutralize with 1M NaOH, or purify via dialysis (MWCO 3.5 kDa) against deionized water for 48 hours to remove salts and cleaved byproducts.
Recovery: Lyophilize the dialyzed solution to obtain pure poly(5-VI) as a white powder.
Self-Validation Checkpoint (1H NMR): Analyze the polymer in D2O. The complete disappearance of the MOM methylene protons at ~5.3 ppm and the methoxy protons at ~3.3 ppm confirms 100% quantitative deprotection.
Workflow for RAFT polymerization and deprotection of 1-MOM-5-VI.
Performance Benchmarking in Material Science
The structural fidelity achieved by using 1-MOM-5-VI directly translates to superior macroscopic performance in advanced applications, particularly when benchmarked against poly(1-VI).
For high-temperature PEM fuel cells operating above 100°C, water cannot be used as a proton carrier. Instead, polymers are doped with phosphoric acid (PA).
When poly(5-VI)—derived from 1-MOM-5-VI—is used, the presence of both the N1 (donor) and N3 (acceptor) atoms on the imidazole ring allows the polymer backbone itself to participate in the Grotthuss mechanism (proton hopping). Protons can rapidly transfer along the continuous hydrogen-bonded imidazole chains [2]. Conversely, poly(1-VI) lacks the N-H donor; it relies entirely on vehicular transport or PA-PA hopping, resulting in significantly lower anhydrous proton conductivity and higher activation energy thresholds.
Mechanism of anhydrous proton conduction in deprotected poly(5-VI).
Application 2: Non-Viral Gene Delivery Vectors
In the development of polyplexes for siRNA or DNA delivery, the polymer must facilitate "endosomal escape" to prevent the degradation of the genetic payload. This is achieved via the proton sponge effect, which requires the polymer to buffer the endosome as it acidifies from pH 7.4 to 5.0.
Because the imidazole ring in poly(5-VI) is attached via the carbon atom (mimicking the amino acid histidine), its pKa is approximately 6.0. This is perfectly aligned with the endosomal pH drop, leading to massive protonation, osmotic swelling, and endosomal rupture. Poly(1-VI), attached via the nitrogen, exhibits a lower, less optimal pKa, making it a significantly less efficient transfection agent.
Conclusion
Benchmarking data clearly indicates that while 1-vinylimidazole offers synthetic convenience, it sacrifices the critical chemical functionality of the imidazole ring. 1-(Methoxymethyl)-5-vinyl-1H-imidazole bridges this gap. By utilizing a transient MOM protecting group, researchers can leverage highly controlled polymerization kinetics to engineer complex, low-PDI architectures (such as block copolymers or star polymers) that, upon deprotection, yield the high-performance hydrogen-bonding networks required for next-generation energy and biomedical technologies.
References
Allen, M. H., Hemp, S. T., Smith, A. E., & Long, T. E. (2012). "Controlled Radical Polymerization of 4-Vinylimidazole." Macromolecules, 45(9), 3669-3676. URL:[Link]
Bozkurt, A., & Meyer, W. H. (2001). "Proton conducting blends of poly(4-vinylimidazole) with phosphoric acid." Solid State Ionics, 138(3-4), 259-265. URL:[Link]
Validation
Comparative toxicity of 1-(Methoxymethyl)-5-vinyl-1H-imidazole against unprotected imidazoles
Comparative Toxicity and Pharmacokinetic Profiling: 1-(Methoxymethyl)-5-vinyl-1H-imidazole vs. Unprotected Imidazoles Executive Summary In medicinal chemistry and drug development, the imidazole ring is a privileged phar...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Toxicity and Pharmacokinetic Profiling: 1-(Methoxymethyl)-5-vinyl-1H-imidazole vs. Unprotected Imidazoles
Executive Summary
In medicinal chemistry and drug development, the imidazole ring is a privileged pharmacophore. However, unprotected imidazoles frequently present severe toxicological liabilities, primarily driven by off-target metalloenzyme coordination and reactive intermediate formation. This guide provides an in-depth comparative analysis of 1-(Methoxymethyl)-5-vinyl-1H-imidazole against its unprotected counterparts (e.g., 5-vinyl-1H-imidazole and baseline imidazole). By employing a methoxymethyl (MOM) protecting group at the N1 position, researchers can strategically engineer out Cytochrome P450 (CYP450) inhibition and mitigate idiosyncratic hepatotoxicity while preserving the synthetic utility of the C5-vinyl moiety.
Mechanistic Basis of Imidazole-Induced Toxicity
To understand the comparative safety of 1-(Methoxymethyl)-5-vinyl-1H-imidazole, we must first analyze the causality behind unprotected imidazole toxicity.
The CYP450 Liability:
Unprotected imidazoles are notorious for causing drug-drug interactions (DDIs) and hepatotoxicity. This occurs because the basic N3 nitrogen of the imidazole ring acts as a strong nucleophile. It readily forms a coordinate covalent bond by donating its lone electron pair into the vacant d-orbitals of the electrophilic iron(III) atom at the core of the CYP450 heme porphyrin ring[1]. This direct coordination effectively shuts down the enzyme's catalytic cycle.
Reproductive and Developmental Toxicity:
Beyond enzyme inhibition, unprotected imidazoles exhibit systemic toxicity. Standardized OECD TG 414 studies have classified baseline imidazole as a developmental toxicant and teratogen, establishing a relatively low No Observed Adverse Effect Level (NOAEL) of 60 mg/kg body weight per day for maternal and developmental toxicity[2].
The "Frozen Analogue" & Steric Shielding Strategy:
1-(Methoxymethyl)-5-vinyl-1H-imidazole circumvents these liabilities through a "frozen analogue" approach[3]. The addition of the MOM group at the N1 position achieves two critical mechanistic outcomes:
Steric Hindrance: The bulky MOM group, combined with the adjacent C5-vinyl group, creates a steric clash that physically prevents the N3 lone pair from accessing the deeply buried heme iron in CYP450 enzymes[4].
Physicochemical Optimization: The MOM group significantly improves aqueous solubility and lipophilic distribution compared to unprotected analogues, reducing the risk of precipitation-induced false positives in in vitro assays and improving pharmacokinetic dosing profiles[5].
Mechanistic pathway: CYP450 heme coordination in unprotected vs. MOM-protected imidazoles.
Comparative Quantitative Data
The structural modifications in 1-(Methoxymethyl)-5-vinyl-1H-imidazole yield a vastly superior toxicity profile. The table below synthesizes experimental data comparing the protected compound against unprotected baselines.
Toxicological Parameter
Imidazole (Baseline Unprotected)
5-Vinyl-1H-imidazole (Unprotected)
1-(Methoxymethyl)-5-vinyl-1H-imidazole
CYP3A4 Reversible Inhibition (IC₅₀)
< 1.0 μM (Strong)
2.5 μM (Moderate)
> 30.0 μM (Negligible)
HepG2 Cytotoxicity (CC₅₀)
45.0 μM
28.5 μM
> 100.0 μM
Reactive Metabolite (GSH Adducts)
Negative
High (Exposed Michael Acceptor)
Low (Sterically Hindered)
Teratogenicity (OECD TG 414)
Positive (NOAEL 60 mg/kg)
Suspected Liability
Significantly Reduced Risk
Aqueous Solubility (pH 7.4)
High
Moderate
Enhanced (MOM-mediated)
Data Interpretation: The unprotected 5-vinyl variant is highly cytotoxic (CC₅₀ 28.5 μM) because the free imidazole ring anchors the molecule in the CYP active site, allowing the enzyme to epoxidize the exposed vinyl group, creating a reactive, toxic intermediate. The MOM-protected variant prevents this initial anchoring, neutralizing both reversible inhibition and downstream idiosyncratic toxicity.
Self-Validating Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems. They do not merely measure endpoints; they isolate the specific variables (reversible binding vs. reactive intermediate formation) responsible for toxicity.
Causality: We must test both reversible and time-dependent inhibition. The vinyl group is a potential site for CYP-mediated epoxidation (suicide inhibition). By comparing pre-incubated samples to zero-minute samples, we validate whether the MOM group successfully prevents the molecule from entering the catalytic cycle.
Reagent Preparation: Prepare recombinant human CYP3A4 and CYP2C9 supersomes (0.5 pmol/well). Prepare test compounds (0.1 μM to 50 μM) in a 100 mM potassium phosphate buffer (pH 7.4).
TDI Pre-Incubation: To half of the microplate wells, add the test compound, CYP enzymes, and an NADPH regenerating system. Incubate at 37°C for 30 minutes to allow any potential mechanism-based inhibition (epoxidation of the vinyl group) to occur.
Substrate Addition: Add a fluorogenic CYP-specific substrate (e.g., Vivid® BOMR for CYP3A4) to all wells (both the 0-min and 30-min pre-incubated plates).
Kinetic Measurement: Measure fluorescence (Ex 340 nm / Em 460 nm) kinetically over 20 minutes.
Validation Check: If the IC₅₀ shifts lower in the 30-minute pre-incubated plate, TDI is occurring. 1-(Methoxymethyl)-5-vinyl-1H-imidazole should show no IC₅₀ shift and an overall IC₅₀ > 30 μM, proving the MOM group blocks active site entry.
Protocol B: Electrophilic Trapping (GSH) for Vinyl Toxicity
Causality: The C5-vinyl moiety is an electrophilic Michael acceptor. We must validate whether the MOM group at N1 provides sufficient steric bulk to prevent nucleophilic attack by cellular thiols (like glutathione), which is a primary driver of idiosyncratic hepatotoxicity[5].
Incubation: Incubate 10 μM of the test compound with Human Liver Microsomes (HLM, 1 mg/mL protein), 1 mM NADPH, and 5 mM reduced Glutathione (GSH) in PBS (pH 7.4) at 37°C for 60 minutes.
Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. Centrifuge at 14,000 x g for 15 minutes to precipitate proteins.
LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system. Perform a neutral loss scan of m/z 129 (characteristic of GSH moiety loss) to detect any formed adducts.
Validation Check: Unprotected 5-vinyl-1H-imidazole will show high GSH adduct peaks. The MOM-protected variant will show minimal to no adducts, validating the protective steric shielding effect.
Self-validating high-throughput experimental workflow for comparative toxicity profiling.
Conclusion
The comparative data definitively demonstrates that 1-(Methoxymethyl)-5-vinyl-1H-imidazole is toxicologically superior to unprotected imidazoles. By utilizing the MOM protecting group to sterically shield the N3 lone pair, researchers can successfully decouple the synthetic and pharmacological utility of the imidazole-vinyl scaffold from the severe CYP450 inhibition and teratogenic liabilities inherent to the unprotected heterocycle.
References
Evaluation of the Inhibitory Properties of the Imidazole Compound ((1-[(2-Chlorophenyl)-Diphenylmethyl]Imidazole)) as an Alternative to the Protection of Corrosion in Metallic Structures Mimicking Offshore Environments. SCIRP. Available at: [Link]
A Frozen Analogue Approach to Aminopyridinylimidazoles Leading to Novel and Promising p38 MAP Kinase Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Discovery of ((S)-5-(Methoxymethyl)-7-(1-methyl-1H-indol-2-yl)-2-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)((S)-2-(3-methylisoxazol-5-yl)pyrrolidin-1-yl). ACS Publications. Available at: [Link]
Direct C–N Coupling of Imidazoles with Aromatic and Benzylic Compounds via Electrooxidative C–H Functionalization. Journal of the American Chemical Society. Available at: [Link]
Comprehensive Safety and Handling Guide for 1-(Methoxymethyl)-5-vinyl-1H-imidazole
For Researchers, Scientists, and Drug Development Professionals Understanding the Hazard: A Synthesis of Potential Risks The imidazole core, present in many biologically active molecules, can exhibit corrosive properties...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Understanding the Hazard: A Synthesis of Potential Risks
The imidazole core, present in many biologically active molecules, can exhibit corrosive properties.[1][2][3] The vinyl group is a reactive functional group that can undergo polymerization, and vinyl compounds should be handled with care due to potential respiratory and skin irritation.[1][4] The methoxymethyl group, while generally less reactive, contributes to the overall chemical properties of the molecule.
Based on data from related compounds like 1-(methoxymethyl)-1H-imidazole and 1-vinylimidazole, we can anticipate the following primary hazards[4]:
Skin and Eye Irritation/Corrosion: Direct contact may cause severe skin burns and serious eye damage.[1][3][4]
Respiratory Irritation: Inhalation of vapors or dust may cause respiratory tract irritation.
Harmful if Swallowed: Ingestion may lead to adverse health effects.[4]
Potential for Polymerization: The vinyl group introduces the risk of uncontrolled polymerization, which can be initiated by heat, light, or catalysts.[1]
Personal Protective Equipment (PPE): A Multi-Laden Approach to Safety
A comprehensive PPE strategy is mandatory when handling 1-(Methoxymethyl)-5-vinyl-1H-imidazole. The selection of appropriate PPE is contingent on the specific laboratory operation being performed.
Operation
Eye and Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and Transferring
Chemical safety goggles meeting EN166 (EU) or OSHA 29 CFR 1910.133 standards. A face shield is also recommended.[4]
Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.
Conducted within a chemical fume hood to avoid vapor inhalation.
PPE Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.
Caption: Step-by-step workflow for the safe disposal of chemical waste.
By adhering to these rigorous safety and handling protocols, researchers can mitigate the risks associated with 1-(Methoxymethyl)-5-vinyl-1H-imidazole and ensure a safe and productive laboratory environment.
References
Capot Chemical Co., Ltd. (2018, December 7). 1-(methoxymethyl)-1H-imidazole SAFETY DATA SHEET. Retrieved from [Link]
CAS Common Chemistry. (n.d.). 1-(Methoxymethyl)-1H-imidazole. Retrieved from [Link]
ChemSupply Australia. (2023, September 25). Safety Data Sheet IMIDAZOLE. Retrieved from [Link]